Crotonaldehyde

• CAS: 4170-30-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Reactivity Profile of Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonaldehyde (IUPAC name: (2E)-but-2-enal) is a highly reactive α,β-unsaturated aldehyde that serves as a versatile intermediate in organic synthesis.[1] With the chemical formula C₄H₆O, this colorless to pale yellow liquid possesses a pungent, suffocating odor.[2][3] It is found naturally in various foodstuffs and is also a product of incomplete combustion.[4] The unique electronic structure of crotonaldehyde, featuring a conjugated system of a carbon-carbon double bond and a carbonyl group, dictates its diverse reactivity profile, making it a valuable precursor for a wide range of chemicals, including pharmaceuticals, pesticides, and polymers.[4][5] This guide provides a comprehensive overview of the chemical properties and reactivity of crotonaldehyde, offering insights into its behavior in various chemical transformations.

Physicochemical and Spectroscopic Properties

Commercial crotonaldehyde is typically a mixture of the E- and Z-isomers, with the E-isomer being the more stable and predominant form.[3] It is a lachrymatory and flammable liquid, sensitive to air and light, which can lead to oxidation to crotonic acid and polymerization.[2][5] For this reason, it is often stabilized with inhibitors such as butylated hydroxytoluene (BHT).[3]

Table 1: Physical and Chemical Properties of Crotonaldehyde

Property	Value	Source(s)
Molecular Formula	C₄H₆O	[2]
Molar Mass	70.09 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[2][3]
Odor	Pungent, suffocating	[2]
Boiling Point	104 °C	[6]
Melting Point	-76.5 °C	[6]
Density	0.846 g/cm³ at 20 °C	[6]
Solubility in Water	180 g/L at 20 °C	[1]
Solubility in Organic Solvents	Miscible with ethanol, ether, acetone	[1]
CAS Number	4170-30-3 (mixture of isomers)	[1]

Spectroscopic Profile

The spectroscopic data for crotonaldehyde are consistent with its α,β-unsaturated aldehyde structure.

The proton NMR spectrum of crotonaldehyde shows characteristic signals for the aldehydic, vinylic, and methyl protons. In a neutral aqueous solution, the aldehydic proton appears as a doublet around 9.5 ppm, coupled to the adjacent vinylic proton. The vinylic protons appear as multiplets in the range of 6.8-7.1 ppm, and the methyl group protons resonate as a doublet around 2.1 ppm.[7]

The carbon-13 NMR spectrum exhibits four distinct signals corresponding to the different carbon environments in the molecule. The carbonyl carbon is the most deshielded, appearing around 193 ppm. The vinylic carbons resonate in the region of 130-155 ppm, while the methyl carbon signal is observed at approximately 18 ppm.[8][9]

The IR spectrum of crotonaldehyde displays strong absorption bands characteristic of its functional groups. A prominent C=O stretching vibration is observed around 1690 cm⁻¹, which is at a lower frequency than that of a saturated aldehyde due to conjugation. The C=C stretching vibration appears near 1640 cm⁻¹. The aldehydic C-H bond shows a characteristic stretch around 2730 cm⁻¹.[10][11]

Due to the presence of the conjugated π-system, crotonaldehyde exhibits strong absorption in the UV region. The π → π* transition results in a maximum absorption (λmax) at approximately 217 nm. A weaker n → π* transition is observed at a longer wavelength, around 320 nm.[6][12]

Reactivity Profile

The reactivity of crotonaldehyde is governed by the electrophilic nature of both the carbonyl carbon and the β-carbon of the carbon-carbon double bond. This dual reactivity allows it to participate in a variety of transformations, making it a valuable synthetic building block.

Michael (1,4-Conjugate) Addition

Crotonaldehyde is an excellent Michael acceptor, readily undergoing 1,4-conjugate addition with a wide range of nucleophiles.[13] This reaction is driven by the formation of a resonance-stabilized enolate intermediate.[6]

The reaction is typically initiated by the attack of a soft nucleophile, such as an enolate, amine, or thiol, at the β-carbon of the conjugated system. This leads to the formation of an enolate intermediate, which is then protonated to yield the 1,4-addition product.[14][15]

Caption: Mechanism of the Michael addition of a thiol to crotonaldehyde.

• In a round-bottom flask equipped with a magnetic stirrer, dissolve crotonaldehyde (1 equivalent) in a suitable solvent such as ethanol.

• Add thiophenol (1 equivalent) to the solution.

• Add a catalytic amount of a weak base, such as triethylamine (0.1 equivalents).[16]

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the 3-(phenylthio)butanal.

Diels-Alder Reaction

As a dienophile, crotonaldehyde can participate in [4+2] cycloaddition reactions with conjugated dienes to form six-membered rings.[13] The electron-withdrawing nature of the aldehyde group activates the double bond for this reaction.[17]

The Diels-Alder reaction is a concerted pericyclic reaction that proceeds through a cyclic transition state. The diene, in its s-cis conformation, reacts with the dienophile (crotonaldehyde) in a single step to form the cyclohexene derivative.[18]

Caption: Diels-Alder reaction between cyclopentadiene and crotonaldehyde.

• Freshly distill dicyclopentadiene to obtain cyclopentadiene. Caution: Cyclopentadiene readily dimerizes at room temperature.[19]

• In a round-bottom flask, dissolve crotonaldehyde (1 equivalent) in a suitable solvent like diethyl ether.

• Cool the solution in an ice bath.

• Slowly add the freshly prepared cyclopentadiene (1.1 equivalents) to the cooled solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction by TLC.

• Remove the solvent under reduced pressure to obtain the crude product.

• The product can be purified by recrystallization or distillation under reduced pressure.[19][20]

Oxidation

The aldehyde functional group of crotonaldehyde can be readily oxidized to a carboxylic acid, yielding crotonic acid. This is a commercially significant reaction.[4][21]

• In a reaction vessel, dissolve crotonaldehyde in a suitable solvent, such as acetic acid.

• Add an oxidizing agent, such as hydrogen peroxide or potassium permanganate, dropwise to the solution while maintaining the temperature with an ice bath.[22]

• After the addition is complete, allow the reaction to proceed at room temperature.

• Monitor the disappearance of the starting material by TLC.

• Upon completion, work up the reaction mixture to isolate the crude crotonic acid.

• Recrystallize the crude product from water or another suitable solvent to obtain pure crotonic acid.

Reduction

Crotonaldehyde can undergo reduction at either the carbonyl group, the carbon-carbon double bond, or both, depending on the reducing agent and reaction conditions.[5]

• Selective reduction of the carbonyl group to an alcohol can be achieved using reagents like sodium borohydride (NaBH₄), yielding crotyl alcohol.[18][23]

• Selective reduction of the carbon-carbon double bond can be accomplished through catalytic hydrogenation under specific conditions, producing butanal.

• Complete reduction of both functional groups to form butanol can be achieved with stronger reducing agents or more vigorous hydrogenation conditions.[5]

• Dissolve crotonaldehyde (1 equivalent) in a solvent such as methanol or ethanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (0.25-0.5 equivalents) in small portions to the stirred solution. Caution: The reaction is exothermic and generates hydrogen gas.[24]

• After the addition is complete, continue stirring at 0 °C for a specified time.

• Monitor the reaction by TLC.

• Quench the reaction by the slow addition of water or dilute acid.

• Extract the product with an organic solvent like diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crotyl alcohol.

Applications in Synthesis

Crotonaldehyde is a key starting material for the industrial synthesis of various important chemicals.

• Sorbic Acid: A widely used food preservative, is synthesized from crotonaldehyde through its reaction with ketene or malonic acid.[13][25][26]

• Vitamin E: Crotonaldehyde is a precursor in the synthesis of trimethylhydroquinone, a key intermediate for the production of Vitamin E.[5]

• Pyridine Derivatives: It is used in the synthesis of various substituted pyridines.[1]

Safety and Handling

Crotonaldehyde is a hazardous substance and must be handled with extreme care in a well-ventilated fume hood. It is highly flammable and a lachrymator.[2] It is toxic by inhalation, ingestion, and skin absorption. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should always be worn.

Conclusion

Crotonaldehyde's rich and diverse reactivity, stemming from its α,β-unsaturated aldehyde structure, establishes it as a cornerstone in organic synthesis. Its ability to undergo Michael additions, Diels-Alder reactions, oxidations, and selective reductions makes it an invaluable tool for the construction of complex molecules. A thorough understanding of its chemical properties and reactivity profile, as detailed in this guide, is essential for its effective and safe utilization in research and industrial applications.

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(E,Z)-isomers of crotonaldehyde stability and interconversion

An In-depth Technical Guide to the Stability and Interconversion of (E,Z)-Crotonaldehyde Isomers

Executive Summary

Crotonaldehyde (2-butenal), a key α,β-unsaturated aldehyde intermediate in organic synthesis, exists as two geometric isomers, (E) and (Z), at the C=C double bond. The stability and interconversion of these isomers are of paramount importance in controlling reaction stereoselectivity, understanding toxicological profiles, and ensuring the chemical fidelity of intermediates in drug development. This guide provides a detailed technical analysis of the factors governing the thermodynamic stability of crotonaldehyde isomers and the kinetic pathways for their interconversion. We delve into the conformational complexities arising from rotation around the C-C single bond, present quantitative stability data from computational studies, and explore the mechanisms of thermal, photochemical, and catalytic isomerization. A validated experimental protocol for monitoring these dynamic processes via Nuclear Magnetic Resonance (NMR) spectroscopy is also provided to equip researchers with a practical analytical framework.

The Stereoisomeric Landscape of Crotonaldehyde

The structural definition of crotonaldehyde extends beyond simple (E/Z) isomerism. Full characterization requires consideration of rotational isomers, or conformers, arising from rotation about the C2-C3 single bond. This gives rise to four distinct, planar ground-state structures:

• (E)-s-trans ((E,E) or tt): The most stable isomer, with both the methyl and aldehyde groups in a trans configuration relative to their respective double bonds.

• (E)-s-cis ((E,Z) or tc): The methyl group is trans across the C=C bond, but the aldehyde is cis relative to the C2-C3 single bond.

• (Z)-s-trans ((Z,E) or ct): The methyl group is cis across the C=C bond, and the aldehyde is trans relative to the C2-C3 single bond.

• (Z)-s-cis ((Z,Z) or cc): The least stable isomer, with both the methyl and aldehyde groups in a cis configuration, leading to significant steric strain.

This conformational complexity is critical, as the reactivity and spectroscopic signature of crotonaldehyde are population-weighted averages of these forms.[1][2]

Thermodynamic Stability: A Quantitative Perspective

The predominance of the (E)-isomer in commercial preparations is a direct consequence of its superior thermodynamic stability.[3] The primary destabilizing factor in the (Z)-isomer is steric repulsion (van der Waals strain) between the methyl group and the hydrogen on the adjacent vinyl carbon. In contrast, the (E)-isomer places these groups on opposite sides of the double bond, minimizing steric clash.

Computational studies using Density Functional Theory (DFT) have quantified the energy differences between all four ground-state conformers, providing a precise thermodynamic landscape.[2]

Table 1: Relative Energies of Crotonaldehyde Isomers/Conformers

Isomer/Conformer	Nomenclature	Relative Energy (kJ mol⁻¹)[2]	Relative Energy (kcal mol⁻¹)	Population at 298.15 K (%)
(E)-s-trans	EE or tt	0.0	0.0	~96.3%
(E)-s-cis	EZ or tc	8.1 - 8.3	1.94 - 1.98	~3.4%
(Z)-s-trans	ZE or ct	11.4 - 12.8	2.72 - 3.06	~0.3%
(Z)-s-cis	ZZ or cc	15.1 - 15.4	3.61 - 3.68	<0.1%

Note: Energy ranges reflect values from different high-level computational methods (B3LYP/cc-pVTZ and CCSD(T)). Population calculated using the Boltzmann distribution based on the lower energy values.

These data unequivocally establish the (E)-s-trans conformer as the global minimum. The energy penalty for the s-cis conformation in the (E) isomer is approximately 8.1 kJ/mol, while the energy cost of switching to the (Z) configuration is significantly higher at 11.4 kJ/mol.[2] This hierarchy of stability dictates the equilibrium composition of crotonaldehyde mixtures.

Isomer Interconversion: Pathways and Energetics

The conversion between (E) and (Z) isomers requires breaking the π-bond of the C=C double bond, a process that can be achieved through thermal, photochemical, or catalytic pathways.

Thermal Isomerization

In the absence of a catalyst, the thermal ground-state interconversion of (E) and (Z) isomers is exceptionally slow under normal conditions. The mechanism involves rotation around the C=C axis, which proceeds through a transition state where the p-orbitals comprising the π-bond are orthogonal (twisted 90°). The activation energy for this process is very high, as it approximates the energy of the π-bond itself, which is typically in the range of ~250-270 kJ/mol (~60-65 kcal/mol).[4] This substantial energy barrier effectively locks the geometric isomers in place at or near room temperature, preventing spontaneous equilibration.

Photochemical Isomerization

Photochemical isomerization provides a non-thermal pathway to overcome the large ground-state activation barrier. Upon absorption of a photon of appropriate wavelength (typically in the UV region), the crotonaldehyde molecule is promoted to an electronically excited state (e.g., a π→π* state). In this excited state, the C=C bond has significantly more single-bond character, and the barrier to rotation is dramatically reduced.

The mechanism often involves intersystem crossing to a triplet state (T₁).[5] The molecule can then relax from the excited state back to the ground state, partitioning between the (E) and (Z) forms. This process can be used to drive the composition of the mixture away from the thermodynamic equilibrium, often to enrich the less stable (Z)-isomer, a contra-thermodynamic process.[6]

Catalytic Isomerization

Catalysis offers a means to lower the activation energy for isomerization on the ground-state potential energy surface.

• Acid Catalysis: Strong acids can catalyze Z→E isomerization by protonating the carbonyl oxygen.[7][8] This enhances the electrophilicity of the β-carbon. Nucleophilic addition of a conjugate base (e.g., Cl⁻ from HCl) to the β-carbon can lead to a transient intermediate with a C-C single bond, around which rotation is facile. Subsequent elimination of the acid catalyst regenerates the double bond, typically yielding the more thermodynamically stable (E)-isomer.

• Metal Catalysis: Transition metal complexes (e.g., involving Co, Rh) can catalyze the isomerization of enals.[9][10] One prominent mechanism involves the formation of a π-allyl metal intermediate. This process reduces the bond order of the C=C double bond, allowing for rotation and subsequent reformation of the double bond, leading to the thermodynamically favored isomer.[9]

The diagram below illustrates the potential energy landscape, highlighting the stability of the conformers and the high barrier for thermal interconversion.

Caption: Potential energy diagram for crotonaldehyde isomers.

Experimental Protocol: Monitoring Isomerization by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for quantitatively monitoring the kinetics of isomerization. The distinct chemical environments of the protons in the (E) and (Z) isomers result in unique, well-resolved signals.

Objective: To quantify the E/Z ratio of a crotonaldehyde sample over time under specific catalytic or photochemical conditions.

Materials & Equipment:

• NMR spectrometer (≥400 MHz recommended)

• High-quality 5 mm NMR tubes

• Deuterated solvent (e.g., CDCl₃, Benzene-d₆)

• Crotonaldehyde sample (predominantly E-isomer)

• Internal standard (e.g., 1,3,5-trimethoxybenzene or tetramethylsilane, TMS)

• Isomerization catalyst (e.g., catalytic I₂, HCl) or photochemical reactor

• Volumetric flasks and micropipettes

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a stock solution of the internal standard in the chosen deuterated solvent (e.g., 5 mg/mL). The standard must have a resonance in a clear region of the spectrum and be inert under reaction conditions.

  • In a volumetric flask, accurately weigh ~10-20 mg of the starting crotonaldehyde sample.

  • Add a precise volume of the internal standard stock solution and dilute to the final volume with the deuterated solvent. The final concentration of crotonaldehyde should be approximately 10-50 mM.

• Acquisition of Initial Spectrum (t=0):

  • Transfer ~0.6 mL of the prepared sample into an NMR tube.

  • Acquire a standard ¹H NMR spectrum. Ensure the spectral width covers the entire expected range (~0-10 ppm). Use a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Carefully integrate the signals corresponding to the (E)-isomer, the (Z)-isomer (if present), and the internal standard. The aldehydic proton (CHO) or the vinyl protons are often well-resolved and suitable for integration.

• Initiation of Isomerization:

  • For Catalytic Isomerization: Add a predetermined amount of the catalyst (e.g., a small crystal of iodine or a microliter of a concentrated acid solution) to the NMR tube. Mix thoroughly.

  • For Photochemical Isomerization: Place the NMR tube in a photochemical reactor equipped with a suitable lamp and begin irradiation.

• Time-Course Monitoring:

  • Immediately after initiating the reaction, begin acquiring ¹H NMR spectra at regular time intervals (e.g., every 5, 10, or 30 minutes, depending on the expected reaction rate).

  • Automated acquisition can be programmed on most modern spectrometers for kinetic studies. Ensure temperature is controlled and constant throughout the experiment.

• Data Processing and Analysis:

  • Process each spectrum identically (phasing, baseline correction).

  • For each time point, integrate the characteristic peaks for the (E)-isomer, (Z)-isomer, and the internal standard.

  • Calculate the concentration of each isomer at time t using the following formula: Concentration (Isomer) = (Integral (Isomer) / # Protons (Isomer)) × (Concentration (Std) × # Protons (Std) / Integral (Std))

  • Plot the concentration of the (E) and (Z) isomers as a function of time to obtain kinetic profiles. From these plots, rate constants and the equilibrium constant (K_eq) can be determined.

This self-validating protocol uses an internal standard to ensure that changes in signal intensity are due to isomerization and not spectrometer fluctuations, providing a trustworthy and reproducible dataset.

Conclusion and Implications

A comprehensive understanding of the stability and interconversion of crotonaldehyde's (E) and (Z) isomers is foundational for its application in research and development. The significant thermodynamic preference for the (E)-s-trans conformer, driven by minimized steric hindrance, dictates that crotonaldehyde will exist predominantly in this form at equilibrium. However, the high kinetic barrier to thermal isomerization means that non-equilibrium mixtures can be isolated and utilized, provided thermal and catalytic routes to equilibration are controlled. Photochemical and catalytic methods offer powerful tools to manipulate the isomeric ratio, enabling access to the less stable (Z)-isomer or ensuring complete conversion to the desired (E)-form. The analytical framework provided herein allows for the precise, quantitative monitoring of these transformations, empowering scientists to exert rigorous control over the stereochemical outcome of their reactions.

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Harnessing the Michael Acceptor Reactivity of Crotonaldehyde in Modern Organic Synthesis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Crotonaldehyde, a simple yet functionally rich α,β-unsaturated aldehyde, stands as a cornerstone electrophile in the landscape of organic synthesis.[1][2] Its conjugated system, comprising a reactive aldehyde and an electron-deficient alkene, renders it a versatile Michael acceptor, enabling the strategic formation of carbon-carbon and carbon-heteroatom bonds.[1][3] This guide provides an in-depth exploration of crotonaldehyde's reactivity profile, moving beyond simple reaction schemes to elucidate the mechanistic underpinnings, stereochemical considerations, and practical applications that are critical for professionals in research and drug development. We will dissect the causality behind experimental choices in key protocols, offer insights into achieving high selectivity, and contextualize its utility in the synthesis of complex molecular architectures and biologically active compounds.

The Fundamental Reactivity of Crotonaldehyde

Crotonaldehyde's utility is rooted in the electronic properties of its conjugated π-system. The powerful electron-withdrawing nature of the aldehyde group polarizes the carbon-carbon double bond, creating a significant partial positive charge (δ+) on the β-carbon.[4][5] This electronic deficit makes the β-position a prime target for nucleophilic attack, a process known as conjugate addition or Michael addition.[6][7]

While the carbonyl carbon also presents an electrophilic site for direct (1,2) addition, the 1,4-conjugate addition is often thermodynamically favored, particularly with soft, stabilized nucleophiles.[5][8] The initial 1,4-adduct is a resonance-stabilized enolate, which is subsequently protonated (typically at the α-carbon) during workup to yield the saturated product.[4][6]

The choice between these two pathways is a critical experimental consideration.

• Michael Donors (Favoring 1,4-Addition): Soft, resonance-stabilized nucleophiles are ideal for Michael additions. These include enolates derived from doubly activated methylene compounds (e.g., malonic esters, acetoacetic esters), organocuprates, enamines, and heteroatomic nucleophiles like thiols and amines.[4][8]

• Hard Nucleophiles (Favoring 1,2-Addition): Hard, highly reactive nucleophiles such as Grignard reagents and organolithium compounds tend to attack the more sterically accessible and electronically positive carbonyl carbon, leading to direct addition products.[8]

Mechanism and Stereocontrol in Michael Additions

The power of the Michael reaction lies in its capacity for creating complex structures with a high degree of stereochemical control, a cornerstone of modern pharmaceutical synthesis.[9] Organocatalysis has emerged as a particularly powerful tool for achieving high enantioselectivity in the addition of nucleophiles to crotonaldehyde and other enals.

Enamine Catalysis: A Paradigm of Asymmetric Induction

A prevalent strategy involves the use of chiral secondary amine catalysts (e.g., proline and its derivatives) to activate the nucleophile.[10][11] The catalyst first reacts with a carbonyl-containing nucleophile (like an aldehyde or ketone) to form a chiral enamine intermediate. This enamine, now the effective Michael donor, is sterically directed by the catalyst's chiral scaffold to attack the Michael acceptor (crotonaldehyde) from a specific face, establishing a new stereocenter with high fidelity. The catalyst is regenerated upon hydrolysis of the resulting iminium ion.

This approach transforms a prochiral nucleophile into a chiral intermediate that dictates the stereochemical outcome of the reaction, a hallmark of elegant synthetic design.[11][12]

Applications in Complex Synthesis

Crotonaldehyde is not merely an academic curiosity; it is a workhorse intermediate in the industrial production of valuable chemicals.[13][14] Its applications range from the synthesis of food preservatives to essential vitamins.

• Sorbic Acid: A significant industrial application is the synthesis of sorbic acid, a widely used food preservative. This process involves the reaction of crotonaldehyde with ketene.[13][14][15]

• Vitamin E: Crotonaldehyde is a key precursor to trimethylhydroquinone, an essential building block for the synthesis of Vitamin E.[13][14][15]

• Pharmaceuticals and Agrochemicals: The 1,5-dicarbonyl or related structures formed from Michael additions are versatile intermediates for constructing cyclic systems like pyridines and quinaldines, which are common scaffolds in pharmaceuticals and pesticides.[13][16]

Furthermore, the α,β-unsaturated aldehyde moiety is a recognized "warhead" in the design of targeted covalent inhibitors.[10] This functionality can react with nucleophilic residues, such as cysteine, in the active site of a target protein, leading to irreversible inhibition. This makes crotonaldehyde and its derivatives valuable fragments in drug discovery campaigns.

Field-Proven Experimental Protocols

The following protocols are presented as self-validating systems, providing detailed, step-by-step methodologies for conducting Michael additions with crotonaldehyde.

Protocol 1: Diethyl Malonate Addition using a Chiral Catalyst

This protocol details a representative asymmetric Michael addition, a common transformation in medicinal chemistry for building chiral scaffolds.[10]

Objective: To synthesize diethyl 2-(3-oxobutyl)malonate with enantiomeric control.

Materials:

• Crotonaldehyde (1.0 equiv.)

• Diethyl malonate (1.0 equiv.)

• Chiral Catalyst (e.g., a chiral phase-transfer catalyst or organocatalyst, 5-10 mol%)

• Solid Base (if using phase-transfer catalysis, e.g., K₂CO₃)

• Solvent (e.g., Dichloromethane or Toluene)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of crotonaldehyde (1.0 equiv.) and diethyl malonate (1.0 equiv.) in the chosen solvent, add the chiral catalyst (e.g., 5-10 mol%). If using a phase-transfer setup, add the solid base.

• Reaction Execution: Stir the reaction mixture at the designated temperature (e.g., room temperature). Monitor the reaction's progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter. Concentrate the solvent under reduced pressure.

• Isolation: Purify the resulting crude product by flash column chromatography on silica gel to obtain the desired Michael adduct.[10]

• Characterization: Confirm the structure using NMR spectroscopy. Determine the enantiomeric excess (ee) by chiral HPLC.

Protocol 2: Organocatalyzed Addition of Nitromethane

This procedure utilizes a well-established organocatalyst, a diphenylprolinol silyl ether, to achieve high enantioselectivity in the addition of a nitroalkane.[10]

Objective: To asymmetrically synthesize 4-nitropentan-2-one.

Materials:

• Crotonaldehyde (1.0 equiv.)

• Nitromethane (1.2 equiv.)

• (S)-diphenylprolinol silyl ether catalyst (5 mol%)

• Methanol (Solvent)

• Water (10 equiv.)

• Standard reagents for workup and purification as described in Protocol 1.

Procedure:

• Reaction Setup: In a reaction vessel, dissolve crotonaldehyde (1.0 equiv.) in methanol.

• Reagent Addition: Add nitromethane (1.2 equiv.), water (10 equiv.), and the organocatalyst (5 mol%) to the solution.[10]

• Reaction Execution: Stir the mixture at room temperature. Monitor for completion by TLC or GC-MS.

• Workup and Purification: Follow the workup and purification steps (3-5) as detailed in Protocol 1.

• Characterization: Analyze the final product by NMR and determine the enantiomeric excess using chiral HPLC.

Quantitative Data Summary

The effectiveness of asymmetric catalysis is measured by yield and enantioselectivity. The table below summarizes representative data for the Michael addition of diethyl malonate to crotonaldehyde under different catalytic conditions, illustrating the profound impact of the catalyst system on the reaction outcome.

Catalyst/Condition	Solvent	Time (h)	Yield (%)	ee (%)	Reference
5% (S)-proline potassium salt	CH₂Cl₂	12	70	19 (S)	[17]
15% (S)-proline	CH₂Cl₂	24	65	25 (S)	[17]
Chiral Phase-Transfer Catalyst	Toluene	8	>90	>95	Illustrative
Diphenylprolinol Ether	Methanol	18	85	92	Illustrative based on[10]

Note: Illustrative data is based on typical outcomes for these catalyst classes.

Conclusion

Crotonaldehyde's role as a Michael acceptor is a testament to the power of fundamental reactivity in driving synthetic innovation. Its electronically primed structure allows for predictable and controllable bond formation, making it an invaluable C4 building block. For the modern synthetic chemist, particularly in the pharmaceutical and materials science sectors, mastering the nuances of its conjugate addition reactions—from selecting the appropriate nucleophile and catalyst to fine-tuning reaction conditions for optimal stereocontrol—is essential. The continued development of novel catalytic systems promises to further expand the synthetic utility of this versatile and indispensable reagent.

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Sorbic Acid Synthesis: A Comprehensive Guide to the Crotonaldehyde-Based Precursor Strategy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sorbic acid (trans,trans-2,4-hexadienoic acid) and its salts are indispensable preservatives in the food, pharmaceutical, and cosmetic industries, valued for their efficacy against molds and yeasts and their established safety profile.[1][2] The predominant commercial synthesis route relies on the reaction between crotonaldehyde and ketene. This guide provides a detailed examination of this synthetic pathway, delving into the underlying reaction mechanisms, the critical role of catalysis, process optimization parameters, and detailed, field-proven experimental protocols. It is designed to equip researchers and development professionals with the technical knowledge required to understand, implement, and innovate upon this cornerstone of industrial organic synthesis.

Introduction: The Industrial Significance of Sorbic Acid

First isolated in 1859 from the berries of the mountain ash (Sorbus aucuparia), sorbic acid's antimicrobial properties were not fully recognized until the 1930s and 40s.[3] While naturally occurring, industrial-scale production is exclusively synthetic to meet global demand.[1][4] The most economically viable and widely adopted manufacturing process begins with two key precursors: crotonaldehyde and ketene.[1][5][6] This method proceeds through a polyester intermediate, which is subsequently decomposed to yield sorbic acid.[6][7][8] Understanding the nuances of this process is critical for ensuring high yield, purity, and cost-effectiveness.

This guide will focus primarily on the crotonaldehyde-ketene pathway, offering a granular look at the chemistry and process engineering that defines modern sorbic acid production. An alternative, historical route involving crotonaldehyde and malonic acid will also be briefly discussed for completeness.

The Crotonaldehyde-Ketene Pathway: The Dominant Industrial Method

The synthesis of sorbic acid from crotonaldehyde and ketene is a robust, two-stage process.[1] The foundational logic for this approach is control and efficiency. Directly reacting the precursors to form sorbic acid is challenging. Instead, they are first condensed to form a stable, high-molecular-weight polyester. This intermediate is then isolated and subjected to a controlled decomposition, which allows for higher yields and greater purity of the final product.

The Chemistry: Reaction Mechanism & Rationale

The overall transformation can be summarized in two primary steps:

• Polyester Formation: Crotonaldehyde reacts with ketene in the presence of a catalyst. This reaction forms a polyester intermediate.[4][6] The reaction is typically performed in an inert solvent or using an excess of crotonaldehyde as the reaction medium.[4]

• Polyester Decomposition: The resulting polyester is then decomposed to yield sorbic acid. This decomposition can be achieved through two main methods:

  • Acid Hydrolysis: The polyester is treated with a mineral acid, such as concentrated hydrochloric acid (HCl), to hydrolyze the ester linkages.[7][8][9] This is a widely used commercial method as it directly yields the desired sorbic acid isomer with high efficiency.[10]

  • Thermal Decomposition (Pyrolysis): The polyester is heated, often in the presence of a catalyst, causing it to break down into sorbic acid. This method can sometimes lead to a mixture of isomers that requires a subsequent isomerization step to obtain the thermodynamically stable and desired trans,trans form.

The choice between acid hydrolysis and thermal decomposition often depends on the catalyst used in the initial polyester formation step, as some catalysts are more amenable to one decomposition method over the other.[11]

Caption: The two-stage industrial synthesis of sorbic acid from crotonaldehyde.

Catalysis: Driving the Reaction

Catalyst selection is a critical determinant of reaction efficiency and yield in the polyester formation step. A variety of catalysts have been developed and patented for this purpose.

• Lewis Acids: Early methods employed Lewis acid catalysts like boron trifluoride (BF₃).[12] These are effective but can be harsh and lead to by-product formation.

• Metal Salts of Carboxylic Acids: The most common modern catalysts are salts of divalent or trivalent metals, particularly zinc salts of fatty acids (e.g., zinc isobutyrate, zinc sorbate).[4][9][12][13] These catalysts offer high activity and selectivity at moderate temperatures. Other metal salts, including those of cadmium, cobalt, and nickel, have also been described.[4][13]

• Titanium Compounds: Tetraalkyl titanates have been patented for use in continuous production processes, demonstrating high efficiency at elevated temperatures.[11]

• Catalyst Promoters: In some processes, co-catalysts or promoters like phosphines or pyridines are used in conjunction with zinc salts to enhance catalytic activity and improve the purity of the resulting polyester.[12]

The causality behind using metal salts like zinc isobutyrate lies in their ability to coordinate with the reactants, facilitating the [2+2] cycloaddition of ketene with the aldehyde, which then polymerizes. This controlled catalytic action minimizes undesirable side reactions that can occur with stronger, less selective acids.

Process Parameters & Optimization

Optimizing reaction conditions is essential for maximizing yield and minimizing the formation of impurities, such as tar substances.[7][14]

Parameter	Typical Range	Rationale & Impact on Process
Reaction Temperature (Polyester Formation)	20°C to 100°C[8]	Higher temperatures (e.g., 60-90°C) can increase reaction rates and prevent the polyester from becoming too viscous, which is beneficial for continuous processes.[11] However, excessively high temperatures can promote side reactions.
Reactant Ratio	Near-equimolar	While near-equimolar amounts of ketene and crotonaldehyde are preferred, a slight excess of crotonaldehyde is often used to ensure complete conversion of the highly reactive ketene and to serve as a solvent.[4][11]
Solvent	Inert hydrocarbons or excess crotonaldehyde	Solvents like benzene, toluene, or hexane can be used.[4] Using excess crotonaldehyde simplifies the process by eliminating the need for a separate solvent recovery step.[4]
Decomposition Temperature (Acid Hydrolysis)	50°C to 100°C	The decomposition of the polyester with HCl is exothermic. Controlling the temperature, often by adding cooled HCl, is crucial to prevent the peak temperature from exceeding 100°C, which would significantly increase tar by-production.[9]
Acid Concentration (Hydrolysis)	20% to 35% HCl	Concentrated hydrochloric acid is effective for rapid hydrolysis.[8][9][11] The amount of acid used must be sufficient to fully decompose the polyester and maintain a stirrable slurry.

Experimental Protocol: Synthesis via Polyester Intermediate

This protocol describes a representative lab-scale batch process for the synthesis of sorbic acid from crotonaldehyde and ketene, followed by acid hydrolysis.

Step 1: Polyester Synthesis

• Reactor Setup: To a jacketed glass reactor equipped with a mechanical stirrer, gas inlet tube, and thermometer, add 600 parts by weight of crotonaldehyde.

• Catalyst Addition: Add 2 parts by weight of zinc isobutyrate as the catalyst and stir to dissolve.[9]

• Ketene Introduction: While maintaining the reaction temperature between 30°C and 40°C by circulating coolant through the jacket, introduce 170 parts by weight of ketene gas below the liquid surface over a period of 2-3 hours.

  • Self-Validation Check: Monitor the reaction temperature closely. A sustained exotherm indicates the reaction is proceeding. The viscosity of the solution will noticeably increase as the polyester forms.

• Completion and Stripping: After the ketene addition is complete, continue stirring for an additional 30 minutes. Subsequently, heat the mixture under reduced pressure to distill off and remove any unreacted crotonaldehyde.[7][8][9] The final product of this step is a highly viscous polyester. The yield is typically around 75-80% based on the ketene used.[8][9]

Step 2: Polyester Decomposition (Acid Hydrolysis)

• Reactor Charging: In a separate reactor equipped for heating and stirring, place 100 parts by weight of the polyester prepared in Step 1.

• Acid Addition & Initial Heating: Add 70 parts by weight of concentrated (34-35% w/w) hydrochloric acid.[8][9] Begin stirring and heating the mixture.

• Temperature Control (Critical Step): The hydrolysis reaction is exothermic and will begin to accelerate as the temperature rises. The peak temperature must be carefully controlled to remain below 100°C (ideally between 85°C and 95°C) to minimize tar formation.[9] This is achieved by controlled external cooling or by the slow, controlled addition of more, cooler hydrochloric acid.[9]

• Aging/Digestion: Once the initial exotherm subsides, maintain the reaction mixture at a temperature of 75-90°C for 1 to 2 hours to ensure the decomposition is complete.[9][11]

  • Self-Validation Check: The heterogeneous, viscous polyester mixture will transform into a thinner, stirrable slurry of solid sorbic acid crystals suspended in aqueous HCl.

• Isolation of Crude Product: Cool the reaction slurry to 30-45°C.[7][8] Isolate the solid crude sorbic acid by filtration under reduced pressure.

• Washing: Wash the filter cake with cold water to remove residual hydrochloric acid.[11]

Caption: Step-by-step workflow for the synthesis and isolation of sorbic acid.

Purification of Crude Sorbic Acid

Crude sorbic acid from the hydrolysis step contains residual catalyst, colored substances, and tarry by-products.[7][15] A robust purification process is essential to meet the stringent quality standards for food and pharmaceutical applications.

• Recrystallization: The most common purification method is recrystallization from hot water.[16] Crude sorbic acid is dissolved in hot water, treated with activated carbon to adsorb colored impurities, filtered while hot to remove the carbon and insoluble tars, and then cooled to allow pure sorbic acid crystals to form.[15]

• Solvent Extraction/Crystallization: Purification can also be achieved by dissolving the crude acid in a petroleum-based solvent at high temperatures (100-140°C), which simultaneously evaporates residual water and HCl, followed by cooling and crystallization.[10]

• pH Adjustment & Activated Carbon Treatment: An alternative involves dissolving the crude acid in an alkaline solution (e.g., NaOH) to form sodium sorbate.[15] This aqueous solution is then treated with activated carbon at a controlled pH (5.8-7.5) before being re-acidified to precipitate purified sorbic acid.[15]

Alternative Synthesis: The Doebner-von Miller Reaction

A historically significant alternative synthesis involves the condensation of crotonaldehyde with malonic acid in the presence of a base, typically pyridine.[16] This is a variation of the Doebner-von Miller reaction.

The reaction proceeds by heating a mixture of crotonaldehyde, malonic acid, and pyridine.[16] The process results in a condensation reaction followed by decarboxylation (loss of CO₂), yielding sorbic acid.[6][16] While effective for laboratory-scale synthesis, this method is less common industrially due to lower yields (typically 28-32%) and the cost associated with malonic acid and solvent handling compared to the ketene process.[16]

Conclusion

The synthesis of sorbic acid from crotonaldehyde and ketene represents a mature and highly optimized industrial process. Its success hinges on the strategic use of a two-step pathway involving the formation and subsequent decomposition of a polyester intermediate. This approach affords excellent control over the reaction, leading to high yields of the desired trans,trans-isomer. For researchers and professionals in related fields, a deep understanding of the interplay between catalysis, reaction kinetics, and process parameters is paramount for troubleshooting, optimization, and the development of next-generation synthetic strategies. The protocols and principles outlined in this guide provide a solid foundation for engaging with this critical chemical manufacturing process.

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Protocols & Analytical Methods

Application Notes and Protocols: Wittig Reaction Conditions for Crotonaldehyde Olefination

Introduction

The Wittig reaction, a cornerstone of modern organic synthesis, provides a powerful and reliable method for the formation of carbon-carbon double bonds.[1][2][3][4] Discovered by Georg Wittig in 1954, this reaction utilizes a phosphorus ylide (a Wittig reagent) to convert an aldehyde or ketone into an alkene.[2][5] Its significance in the synthesis of complex molecules, including natural products and pharmaceuticals, was recognized with the Nobel Prize in Chemistry in 1979.[2][5] A key advantage of the Wittig olefination is the precise control it offers over the location of the newly formed double bond, a feature not always achievable with other methods like alcohol dehydration.[4]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the application of the Wittig reaction to α,β-unsaturated aldehydes, specifically focusing on the olefination of crotonaldehyde. We will delve into the mechanistic nuances, reaction conditions, stereochemical control, and provide detailed experimental protocols.

Mechanistic Overview: The Wittig Reaction

The Wittig reaction proceeds through the nucleophilic attack of a phosphorus ylide on the carbonyl carbon of an aldehyde or ketone.[4] This initial step leads to the formation of a betaine intermediate, a dipolar species, which then cyclizes to a four-membered ring known as an oxaphosphetane.[4][6] The driving force of the reaction is the subsequent irreversible decomposition of the oxaphosphetane to form the desired alkene and a highly stable triphenylphosphine oxide byproduct.[4][6]

The Nature of the Ylide: Stabilized vs. Unstabilized

The stereochemical outcome of the Wittig reaction is largely dictated by the nature of the phosphorus ylide employed.[6][7][8][9]

• Unstabilized Ylides: These ylides, typically bearing alkyl or hydrogen substituents, are highly reactive and generally lead to the formation of (Z)-alkenes with moderate to high selectivity.[6][7][8][9] These reactions are often under kinetic control.[7]

• Stabilized Ylides: Ylides with electron-withdrawing groups (e.g., ester, ketone) are more stable and less reactive.[6][8] They typically react to form (E)-alkenes with high selectivity.[6][7][8]

• Semistabilized Ylides: Ylides with aryl substituents fall into this category, and the (E)/(Z) selectivity can be variable.[7]

For the olefination of crotonaldehyde, an α,β-unsaturated aldehyde, the choice of ylide is critical for achieving the desired stereochemistry of the resulting conjugated diene. To favor a specific stereoisomer at the newly formed double bond while preserving the stereochemistry of the existing double bond, it is generally preferable to use a reactive, non-stabilized ylide with the α,β-unsaturated aldehyde.[10]

Experimental Design for the Olefination of Crotonaldehyde

The successful olefination of crotonaldehyde requires careful consideration of several experimental parameters. This section outlines the key factors and provides a general protocol that can be adapted based on the specific ylide and desired product.

Key Reaction Parameters

Parameter	Recommendation	Rationale & Expert Insights
Phosphonium Salt	Typically prepared by reacting triphenylphosphine with an appropriate alkyl halide.[11]	The choice of alkyl halide determines the substituent to be introduced. For simple methylenation, methyltriphenylphosphonium bromide is commonly used.
Base	Strong bases such as n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium methoxide (NaOMe) are common.[6][8][11]	The base is used to deprotonate the phosphonium salt to generate the ylide in situ.[8] The choice of base can influence the reaction rate and selectivity. Lithium salts can sometimes affect the stereochemical outcome.[7]
Solvent	Anhydrous aprotic solvents like tetrahydrofuran (THF) or diethyl ether are typically used.[7]	The reaction is sensitive to moisture, and these solvents are effective at solvating the reagents.
Temperature	Ylide generation is often performed at low temperatures (e.g., 0 °C or -78 °C), followed by the addition of the aldehyde.	Low temperatures help to control the reactivity of the ylide and can improve stereoselectivity.
Reaction Time	Monitored by thin-layer chromatography (TLC) until the starting material (crotonaldehyde) is consumed.	Reaction times can vary depending on the reactivity of the ylide and the specific conditions.
Workup	Quenching with a saturated aqueous solution (e.g., ammonium chloride), followed by extraction.[12]	This procedure neutralizes any remaining reactive species and allows for the separation of the organic product from aqueous byproducts.
Purification	Column chromatography is often necessary to separate the alkene product from triphenylphosphine oxide.[13]	Triphenylphosphine oxide is a common byproduct and can be challenging to remove completely. Crystallization can also be an effective purification method.[13]

Visualizing the Workflow

The following diagram illustrates the general workflow for the Wittig olefination of crotonaldehyde.

Caption: General workflow for the Wittig olefination of crotonaldehyde.

Detailed Experimental Protocol: Synthesis of (3E,5E)-Hepta-3,5-dien-2-one via Wittig Reaction of Crotonaldehyde

This protocol describes the reaction of crotonaldehyde with a stabilized ylide, (1-acetyl-ethylidene)triphenylphosphorane, to yield the corresponding (E,E)-diene. Stabilized ylides are generally favored for their high (E)-selectivity.[6][7][8]

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Crotonaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Septa

• Syringes

• Addition funnel

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Thin-layer chromatography (TLC) plates and chamber

• Rotary evaporator

• Chromatography column

Procedure:

• Ylide Generation:

  • To a flame-dried round-bottom flask under an inert atmosphere, add methyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add n-butyllithium (1.0 equivalent) dropwise via syringe. The solution will turn a characteristic deep red or orange color, indicating the formation of the ylide.

  • Stir the mixture at 0 °C for 30 minutes.

• Reaction with Crotonaldehyde:

  • Dissolve crotonaldehyde (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Slowly add the crotonaldehyde solution to the ylide solution at 0 °C via an addition funnel.[12]

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates complete consumption of the crotonaldehyde.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.[12]

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product will contain the desired diene and triphenylphosphine oxide. Purify the product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate).[13]

Visualizing the Reaction Mechanism

The following diagram illustrates the key steps in the Wittig reaction mechanism.

Caption: Simplified mechanism of the Wittig reaction.

Variations and Advanced Considerations

The Horner-Wadsworth-Emmons (HWE) Reaction

A powerful alternative to the traditional Wittig reaction is the Horner-Wadsworth-Emmons (HWE) reaction.[14][15][16][17] This modification utilizes phosphonate carbanions, which are generally more nucleophilic and less basic than their phosphonium ylide counterparts.[14] The HWE reaction is particularly advantageous for reacting with sterically hindered ketones and often provides excellent (E)-selectivity for the resulting alkene.[15][16][18] A significant practical benefit is that the dialkylphosphate byproduct is water-soluble, simplifying purification.[14][18]

The Schlosser Modification

For cases where the (E)-alkene is desired from an unstabilized ylide, the Schlosser modification can be employed.[5][7][19] This technique involves the deprotonation of the betaine intermediate at low temperature using a second equivalent of an organolithium reagent, followed by protonation to favor the formation of the more stable threo-betaine, which then collapses to the (E)-alkene.[7][20]

Troubleshooting and Expert Recommendations

• Low Yields: Ensure all reagents and solvents are scrupulously dry, as ylides are sensitive to moisture. Incomplete ylide formation can also be a cause; consider extending the ylide generation time or using a different base.

• Poor Stereoselectivity: The stereochemical outcome is highly dependent on the ylide structure and reaction conditions. For (Z)-selectivity with unstabilized ylides, salt-free conditions are often preferred. The addition of lithium salts can sometimes favor the (E)-isomer.[7]

• Difficulty Removing Triphenylphosphine Oxide: This byproduct can be notoriously difficult to separate. Techniques such as precipitation by adding a non-polar solvent like hexanes or pentane to a concentrated solution of the crude product can be effective. Alternatively, conversion to a water-soluble derivative has been reported.

Conclusion

The Wittig reaction is an indispensable tool for the synthesis of alkenes, and its application to the olefination of crotonaldehyde provides a direct route to valuable conjugated dienes. By carefully selecting the appropriate ylide and optimizing reaction conditions, researchers can achieve high yields and excellent stereocontrol. Understanding the nuances of the reaction mechanism and being aware of powerful variations like the Horner-Wadsworth-Emmons reaction and the Schlosser modification will further empower scientists in the design and execution of complex synthetic strategies.

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• AdiChemistry. (n.d.). WITTIG REACTION | MECHANISM. Retrieved from [Link]

• Scribd. (n.d.). Wittig Reaction Stereoselectivity. Retrieved from [Link]

• ResearchGate. (n.d.). Wittig Reactions of Stabilized Phosphorus Ylides with Aldehydes in Water. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. Retrieved from [Link]

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• ACS Publications. (n.d.). A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry. Retrieved from [Link]

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Application Notes & Protocols: Crotonaldehyde as a Key Building Block in the Synthesis of Vitamin E Precursors

Abstract

Vitamin E, specifically α-tocopherol, is a vital lipid-soluble antioxidant essential for human health. While naturally available, a significant portion of the global demand is met through chemical synthesis.[1] This industrial synthesis hinges on the efficient construction of two key precursors: trimethylhydroquinone (TMHQ) , which forms the aromatic chromanol ring, and isophytol , the C20 phytyl side chain. This document provides a detailed technical guide for researchers and drug development professionals on the strategic use of crotonaldehyde, a versatile C4 α,β-unsaturated aldehyde, in the synthesis of TMHQ, a critical precursor for α-tocopherol. We will explore the underlying chemical principles, provide validated experimental protocols, and address the critical safety considerations inherent in handling this reactive starting material.

Introduction: The Strategic Importance of Crotonaldehyde in Vitamin E Synthesis

The industrial synthesis of α-tocopherol is predominantly achieved through the acid-catalyzed condensation of trimethylhydroquinone (TMHQ) and isophytol.[2] The economic viability of this entire process is therefore heavily dependent on the cost-effective and high-yield production of these two advanced intermediates.

Crotonaldehyde (CH₃CH=CHCHO), derived from the aldol condensation of acetaldehyde, serves as a fundamental and highly reactive building block.[3][4] Its conjugated system, featuring both an electrophilic aldehyde carbon and an electrophilic β-alkenyl carbon, makes it a versatile intermediate for a variety of carbon-carbon bond-forming reactions.[3][5] Notably, in the context of Vitamin E, crotonaldehyde is a key starting material in one of the established industrial routes for synthesizing the aromatic core, TMHQ.[5][6]

This guide will focus on the multi-step synthesis of TMHQ starting from the base-catalyzed crossed aldol condensation of crotonaldehyde and diethyl ketone.

Synthesis of Trimethylhydroquinone (TMHQ) via the Crotonaldehyde Pathway

The synthesis of TMHQ from crotonaldehyde is a multi-step process that masterfully constructs the required 2,3,5-trimethyl substituted aromatic ring. The overall strategy involves:

• Ring Formation: A base-catalyzed crossed aldol condensation/cyclization between crotonaldehyde and diethyl ketone to form 2,5,6-trimethyl-2-cyclohexen-1-one.[5][7]

• Aromatization: Dehydrogenation of the cyclohexenone intermediate to yield 2,3,6-trimethylphenol (TMP).[7]

• Hydroxylation & Reduction: Oxidation of TMP to 2,3,5-trimethyl-1,4-benzoquinone (TMBQ), followed by reduction to the final product, trimethylhydroquinone (TMHQ).[1][8][9]

The following diagram illustrates the core synthetic pathway.

Caption: Synthetic pathway from Crotonaldehyde to Trimethylhydroquinone (TMHQ).

Step 1: Crossed Aldol Condensation to form 2,5,6-Trimethyl-2-cyclohexen-1-one

Causality and Experimental Choice: This key C-C bond-forming step is a crossed aldol condensation.[10] A crossed reaction involves two different carbonyl partners.[11] To achieve a selective reaction and avoid a complex mixture of products, this reaction leverages two principles:

• Reactivity Difference: Aldehydes are generally more reactive electrophiles than ketones. Therefore, the enolate of the ketone (diethyl ketone) preferentially attacks the carbonyl of the aldehyde (crotonaldehyde).[10][12]

• Stoichiometry: Using an excess of the ketone component (diethyl ketone) ensures that the aldehyde is consumed efficiently, minimizing its self-condensation.[7]

The reaction is base-catalyzed, where a base like sodium methoxide (NaOMe) deprotonates the α-carbon of diethyl ketone to form a nucleophilic enolate.[11] This enolate then attacks the crotonaldehyde carbonyl, and subsequent intramolecular condensation and dehydration lead to the stable, cyclic α,β-unsaturated ketone.

Protocol 1: Synthesis of 2,5,6-Trimethyl-2-cyclohexen-1-one

This protocol is adapted from established industrial methods.[7]

Materials:

• Diethyl ketone

• Crotonaldehyde

• Sodium methoxide (30% solution in methanol)

• Glacial acetic acid

• Standard laboratory glassware for reflux, distillation, and filtration

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, charge with 400 g of diethyl ketone and 10 g of a 30% sodium methoxide solution in methanol.

• Heating: Heat the mixture to reflux.

• Addition of Crotonaldehyde: Slowly add 70 g of crotonaldehyde dropwise from the dropping funnel over a period of 1 hour. Maintain a steady reflux throughout the addition.

• Reaction Completion: After the addition is complete, continue to boil the reaction mixture under reflux for an additional 30 minutes.

• Neutralization: Cool the reaction mixture and neutralize it by adding glacial acetic acid until the solution is no longer basic. A salt precipitate will form.

• Workup: Filter the mixture to remove the precipitated salts.

• Purification: The filtrate is subjected to fractional distillation. First, distill off the excess diethyl ketone for recovery (approx. 325 g). Then, distill the residue under reduced pressure to collect the product, 2,5,6-trimethyl-2-cyclohexen-1-one.

Data Summary:

Parameter	Value	Reference
Diethyl Ketone	400 g	[7]
Crotonaldehyde	70 g	[7]
Catalyst	10 g (30% NaOMe in MeOH)	[7]
Reaction Time	1.5 hours	[7]
Product Boiling Point	74-76 °C @ 12 mmHg	[7]
Expected Yield	~40% (based on crotonaldehyde)	[7]

Subsequent Steps to TMHQ

• Aromatization: The 2,5,6-trimethyl-2-cyclohexen-1-one is dehydrogenated to form 2,3,6-trimethylphenol (TMP). This is typically achieved catalytically at high temperatures.[7]

• Oxidation to TMBQ: TMP is then selectively oxidized to 2,3,5-trimethyl-1,4-benzoquinone (TMBQ). This is a critical step where selectivity is paramount to avoid over-oxidation or side-product formation. Industrial processes often employ oxygen or air as the oxidant in the presence of a copper(II) chloride catalyst.[13][14][15]

• Reduction to TMHQ: Finally, TMBQ is reduced to the desired trimethylhydroquinone (TMHQ). This can be accomplished through various methods, including catalytic hydrogenation or using chemical reducing agents like sodium dithionite (sodium hydrosulfite).[8][16][17] The final product is then purified by recrystallization.[8]

The Final Step: Synthesis of α-Tocopherol

Once both key precursors, TMHQ and isophytol, are synthesized, they are combined in the final step to produce α-tocopherol. This reaction is a Friedel-Crafts alkylation, where the hydroxyl group of isophytol is activated by an acid catalyst (typically a Lewis acid like zinc chloride, often with a Brønsted acid co-catalyst) to alkylate the electron-rich TMHQ ring, followed by cyclization to form the chromanol ring.[1][2][18][19]

Caption: Final condensation of TMHQ and Isophytol to form α-Tocopherol.

Protocol 2: General Procedure for α-Tocopherol Synthesis

This protocol outlines a general laboratory procedure for the final condensation step.

Materials:

• Trimethylhydroquinone (TMHQ)

• Isophytol

• Anhydrous Zinc Chloride (ZnCl₂)

• Hydrochloric Acid (HCl) or other Brønsted acid

• Anhydrous, non-polar solvent (e.g., heptane, toluene)

Procedure:

• Reaction Setup: In a flask equipped for azeotropic distillation (e.g., Dean-Stark apparatus), suspend TMHQ and the acid catalyst system in the solvent.

• Addition of Isophytol: Heat the mixture to reflux. Slowly add isophytol to the refluxing solution.

• Reaction Monitoring: The reaction progress is monitored by the removal of water via the azeotrope. The reaction is typically complete when water evolution ceases.[20]

• Workup: After completion, the reaction mixture is cooled, washed with water to remove the catalyst, and the organic layer is dried and concentrated under reduced pressure.

• Purification: The crude α-tocopherol is then purified by high-vacuum distillation or chromatography.

Safety and Handling of Crotonaldehyde

Crotonaldehyde is a hazardous chemical and must be handled with extreme caution. It is a highly flammable, toxic, corrosive, and lachrymatory (tear-inducing) substance.[21]

• Personal Protective Equipment (PPE): Always use in a certified chemical fume hood. Wear chemical-resistant gloves (e.g., butyl rubber), splash goggles, a face shield, and a flame-retardant lab coat. Respiratory protection may be required for higher concentrations.

• Storage and Handling: Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials like acids, bases, and oxidizing agents.[3] It should be stored under an inert atmosphere (e.g., nitrogen) as it can form explosive peroxides upon contact with air and can polymerize violently.[3]

• Spills: In case of a spill, evacuate the area. Use absorbent, non-combustible material for cleanup and dispose of it as hazardous waste. Ensure adequate ventilation.

Conclusion

Crotonaldehyde remains a cornerstone in the industrial synthesis of Vitamin E, specifically as a precursor to the aromatic core, trimethylhydroquinone. The crossed aldol condensation with diethyl ketone is a robust method for constructing the foundational carbon skeleton of TMHQ. While the multi-step synthesis requires careful control over reaction conditions and purification, it represents an established and economically significant application of this versatile C4 building block. Due to its hazardous nature, all operations involving crotonaldehyde must be conducted with strict adherence to safety protocols. The protocols and data presented herein provide a solid foundation for researchers engaged in the synthesis of Vitamin E and related compounds.

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• Gömöry, J., et al. (2011). Towards the synthesis of (all-rac)-α-tocopherol from trimethylhydroquinone and isophytol at reduced pressure. ResearchGate. Retrieved from [Link]

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• BASF AG. (1995). Process for the preparation of 2,3,6-trimethylphenol. German Patent DE4414877A1.

• Acta Physico-Chimica Sinica. (2018). How to Synthesize Vitamin E. Retrieved from [Link]

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• Wiley-VCH. (2018). The Synthesis of Hydroquinolines from Nitroaldehydes and Ketones by Hydrogenation Sequences and Condensations. ChemCatChem. Retrieved from [Link]

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• Royal Society of Chemistry. (2020). A mild and efficient oxidation of 2,3,6-trimethylphenol to trimethyl-1,4-benzoquinone with high-velocity air as an oxidant in a continuous-flow microreactor. New Journal of Chemistry. Retrieved from [Link]

• BASF AG. (1981). Process for preparing crotonaldehyde and crotonaldehyde derivatives. European Patent EP0004622B1.

• Acta Chimica Slovaca. (2008). Study of (all-rac)-α-tocopherol synthesis from trimethylhydroquinone and isophytol at the presence of solid catalysts. Retrieved from [Link]

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• F. Hoffmann-La Roche AG. (1995). Preparation of vitamin E. U.S. Patent 5,468,883.

• European Patent Office. (2000). Process for the production of alpha-tocopherol acetate by condensation of trimethylhydroquinone with isophytol. Retrieved from [Link]

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• Gömöry, J., et al. (2011). Zinc catalyst recycling in the preparation of (all-rac)-α-tocopherol from trimethylhydroquinone and isophytol. ResearchGate. Retrieved from [Link]

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Application Notes & Protocols for the Synthesis of Quinoline Derivatives Using Crotonaldehyde via the Doebner-von Miller Reaction

Introduction: The Enduring Significance of the Quinoline Scaffold

The quinoline ring system is a privileged heterocyclic scaffold that forms the core of numerous natural products, pharmaceuticals, and functional materials.[1][2][3] First isolated from coal tar in 1834, quinoline and its derivatives exhibit a vast spectrum of biological activities, including antimalarial, antibacterial, antiviral, and antitumor properties.[2][4][5] This remarkable versatility has rendered the synthesis of substituted quinolines a persistent focus of research in medicinal chemistry and drug development.

Among the classical methods for constructing the quinoline core, the Doebner-von Miller reaction stands out as a robust and widely utilized transformation.[1][6] This reaction, a modification of the Skraup synthesis, typically involves the acid-catalyzed condensation of an aniline with an α,β-unsaturated carbonyl compound, such as crotonaldehyde.[4][7] While historically plagued by harsh conditions and the formation of byproducts, modern adaptations have significantly improved its efficiency and scope, making it a continued workhorse in both academic and industrial laboratories.[8]

This guide provides an in-depth exploration of the synthesis of quinoline derivatives using crotonaldehyde, focusing on the Doebner-von Miller reaction. It is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but a foundational understanding of the reaction's mechanism, the rationale behind experimental choices, and practical strategies for troubleshooting.

The Doebner-von Miller Reaction: Mechanistic Insights

The Doebner-von Miller reaction is a powerful tool for forging the bicyclic quinoline system from readily available starting materials. The overall transformation involves the reaction of an aniline with two equivalents of an α,β-unsaturated aldehyde (crotonaldehyde in this case) under strong acidic conditions, often with an added oxidizing agent.

The reaction mechanism, while debated in some aspects, is generally understood to proceed through the following key stages[7][9]:

• Michael Addition: The reaction initiates with a conjugate (Michael) addition of the aniline's amino group to the β-carbon of a protonated crotonaldehyde molecule. This forms an enol or a β-anilino aldehyde intermediate.[7][10]

• Schiff Base Formation & Aldol Condensation: The intermediate β-anilino aldehyde can then react with a second molecule of crotonaldehyde. A key step involves the formation of a Schiff base (imine) followed by an aldol-type condensation.

• Cyclization: The resulting intermediate undergoes an intramolecular electrophilic aromatic substitution, where the electron-rich aniline ring attacks a protonated carbonyl or imine moiety, leading to the formation of a 1,2-dihydroquinoline ring.[9][11]

• Dehydration & Oxidation: The dihydroquinoline intermediate then undergoes dehydration. The final and crucial step is the oxidation of the dihydroquinoline to the thermodynamically stable aromatic quinoline ring system.[12][13] This step often requires an external oxidizing agent, although in some cases, one of the reaction intermediates (like a Schiff base) can serve this role.[13][14]

The strong acid catalyst (e.g., HCl, H₂SO₄) is critical as it protonates the carbonyl group of crotonaldehyde, activating it for nucleophilic attack by the aniline.[1] The choice and concentration of the acid can significantly impact reaction rates and the prevalence of side reactions, most notably the polymerization of crotonaldehyde, which leads to tar formation.[12]

Figure 1: Simplified Doebner-von Miller Reaction Mechanism

Experimental Protocol: Synthesis of 2-Methylquinoline

This protocol details a representative procedure for the synthesis of 2-methylquinoline (quinaldine) from aniline and crotonaldehyde.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
Aniline	93.13	18.6 g (18.2 mL)	0.20	Freshly distilled recommended
Crotonaldehyde	70.09	28.0 g (33.0 mL)	0.40	Check for purity; may contain polymers
Hydrochloric Acid (conc.)	36.46	40 mL	~0.48	~37% w/w, ~12 M
Nitrobenzene	123.11	10 g (8.3 mL)	0.08	Oxidizing agent
Sodium Hydroxide (NaOH)	40.00	As needed	-	For neutralization (e.g., 40% aq. solution)
Dichloromethane (DCM)	84.93	~150 mL	-	For extraction
Anhydrous Sodium Sulfate	142.04	As needed	-	For drying

Equipment:

• 500 mL three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Mechanical or magnetic stirrer with heating mantle

• Thermometer

• Separatory funnel

• Apparatus for steam distillation (optional, for purification)

• Rotary evaporator

• Apparatus for vacuum distillation

Step-by-Step Procedure:

• Reaction Setup: In a 500 mL three-neck flask equipped with a stirrer, reflux condenser, and dropping funnel, combine the aniline (18.6 g), concentrated hydrochloric acid (40 mL), and nitrobenzene (10 g).

• Addition of Crotonaldehyde: Begin stirring the mixture and heat it to 90-100 °C using a heating mantle. Once the temperature is stable, add the crotonaldehyde (28.0 g) dropwise from the dropping funnel over a period of 1.5 to 2 hours. The reaction is exothermic, so control the addition rate to maintain the temperature below 110 °C.

• Reaction Period: After the addition is complete, continue heating and stirring the reaction mixture at 100 °C for an additional 3 hours.[15] The mixture will darken significantly.

• Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Carefully and slowly, with external ice-bath cooling, neutralize the mixture by adding a concentrated solution of sodium hydroxide until the solution is strongly alkaline (pH > 12). This step is highly exothermic.

• Workup - Extraction: Transfer the basic mixture to a separatory funnel. Extract the product with dichloromethane (3 x 50 mL). Combine the organic layers.

• Purification - Initial: Wash the combined organic layers with brine (saturated NaCl solution), dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. This will yield the crude product, which will also contain unreacted nitrobenzene and other byproducts.

• Purification - Final: The crude product is best purified by vacuum distillation. Collect the fraction boiling at approximately 115-120 °C at 15 mmHg. Alternatively, steam distillation can be used to separate the volatile 2-methylquinoline from tarry residues and non-volatile impurities.[16] The purified 2-methylquinoline is a colorless to pale yellow oil. Typical yields range from 45-60%.

Figure 2: Experimental Workflow for 2-Methylquinoline Synthesis

Troubleshooting and Optimization

Despite its utility, the Doebner-von Miller reaction is not without challenges. Understanding the causality of common issues is key to successful synthesis.

• Problem 1: Low Yield & Significant Tar Formation

  • Cause: The strongly acidic and high-temperature conditions can promote the acid-catalyzed polymerization of crotonaldehyde.[12] This is often the primary cause of low yields and difficult workups.

  • Solution:

    • Temperature Control: Maintain the lowest possible temperature that allows for a reasonable reaction rate. Avoid exceeding 110 °C during the addition.

    • Slow Addition: Adding the crotonaldehyde slowly ensures its concentration remains low, minimizing self-condensation.

    • Catalyst Optimization: While strong acids are needed, exploring milder Lewis acids (e.g., ZnCl₂, SnCl₄) or different Brønsted acids may reduce tarring for specific substrates.[12]

• Problem 2: Incomplete Reaction or Isolation of Dihydroquinoline

  • Cause: The final oxidation step is critical for forming the aromatic product. If the oxidizing agent is inefficient, insufficient, or the conditions do not favor complete oxidation, the dihydroquinoline intermediate may be isolated.[12]

  • Solution:

    • Choice of Oxidant: Nitrobenzene is a classic choice. Other oxidants like arsenic acid have been reported to give less violent reactions.[14] For modern, greener approaches, reagents like H₂O₂ in combination with a Lewis acid have been used.[9]

    • Stoichiometry: Ensure a sufficient stoichiometric amount of the oxidizing agent is used to drive the reaction to completion.

• Problem 3: Difficult Purification

  • Cause: The crude product is often a complex mixture of the desired quinoline, unreacted starting materials (especially the high-boiling nitrobenzene), and polymeric tar.

  • Solution:

    • Steam Distillation: This is a highly effective method for separating the volatile quinoline product from non-volatile tars and salts before final purification.[16]

    • Vacuum Distillation: For final purification, distillation under reduced pressure is essential to avoid decomposition at high temperatures.

Conclusion

The Doebner-von Miller reaction using crotonaldehyde remains a cornerstone of quinoline synthesis. By understanding the underlying mechanism, carefully controlling reaction parameters, and employing robust purification techniques, researchers can effectively leverage this reaction to access a wide array of quinoline derivatives. The insights and protocols provided herein serve as a comprehensive guide for navigating the intricacies of this classic transformation, empowering scientists in their pursuit of novel molecules for drug discovery and materials science.

References

• Doebner-Miller synthesis in a two-phase system: practical preparation of quinolines. ResearchGate. Available at: [Link]

• Process for preparing crotonaldehyde and crotonaldehyde derivatives. Google Patents.

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. In Futuristic Trends in Chemical, Material Sciences & Nano Technology (Vol. 3, Book 12, Part 2, Chapter 8). IIP Series. Available at: [Link]

• Syntheses of quinolines and their derivatives from α,β-unsaturated aldehydes. Taylor & Francis Online. Available at: [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central. Available at: [Link]

• Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. ResearchSpace@UKZN. Available at: [Link]

• The reaction(s) that yield(s) 2-methylquinoline as the major product is (are). Prepp. Available at: [Link]

• On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. PubMed. Available at: [Link]

• Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. YouTube. Available at: [Link]

• Updates on Synthesis and Biological Activities of Quinoline Derivatives: A Review. ResearchGate. Available at: [Link]

• A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals. Available at: [Link]

• Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]

• Bartow, E., & McCollum, E. V. (1904). Syntheses of Derivatives of Quinoline. Journal of the American Chemical Society, 26(6), 700-705. Available at: [Link]

• Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube. Available at: [Link]

• Doebner–Miller reaction. Wikipedia. Available at: [Link]

• Method for one-step preparation of 2-methylquinoline. Google Patents.

• Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. ResearchGate. Available at: [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. MDPI. Available at: [Link]

• Doebner-Miller reaction and applications. Slideshare. Available at: [Link]

Sources

• 1. iipseries.org [iipseries.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. noveltyjournals.com [noveltyjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. youtube.com [youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. scispace.com [scispace.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Crotonaldehyde as a building block in pharmaceutical synthesis

Topic: Crotonaldehyde as a Building Block in Pharmaceutical Synthesis Content Type: Application Note & Technical Protocol Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists

Strategic Utilization of a Bifunctional C4 Synthon

Executive Summary

Crotonaldehyde (2-butenal) is a highly reactive

-unsaturated aldehyde that serves as a versatile four-carbon ( ) building block in pharmaceutical chemistry. Its utility stems from its bifunctional electrophilicity : it acts as a Michael acceptor at the -carbon and a classic carbonyl electrophile at the position.

This guide details the strategic application of crotonaldehyde in synthesizing nitrogen-containing heterocycles (specifically quinolines via the Skraup/Doebner-Miller reaction) and Active Pharmaceutical Ingredients (APIs) like Crotamiton. It includes rigorous safety protocols for handling this lachrymatory toxin and step-by-step experimental procedures.

Chemical Profile & Reactivity Map

Crotonaldehyde exists primarily as the trans-(E)-isomer. Its reactivity is defined by two electrophilic sites that allow for diverse bond-forming events.

Parameter	Specification
IUPAC Name	(2E)-but-2-enal
CAS No.	123-73-9
Boiling Point	102 °C
Density	0.853 g/mL
Solubility	Miscible in ethanol, ether, benzene; mod. soluble in water.
Main Hazard	Fatal if inhaled (H330) , Lachrymator, Flammable.[1][2]

Reactivity Visualization

The following diagram maps the strategic entry points for crotonaldehyde in drug synthesis.

Figure 1: Strategic reactivity map of Crotonaldehyde showing electrophilic sites and resulting pharmaceutical classes.

Critical Safety & Handling Protocol

WARNING: Crotonaldehyde is a potent lachrymator and severe respiratory irritant. It has a high vapor pressure and can be fatal if inhaled.[1][2][3]

• Engineering Controls: All transfers must occur within a certified chemical fume hood.

• PPE: Double nitrile gloves (breakthrough time <15 mins), chemical splash goggles, and a face shield are mandatory.

• Quenching Spills: Do not wipe. Cover with sodium bisulfite (

  ) solution to form the water-soluble adduct, then clean.

• Storage: Store under nitrogen at 2–8°C. Commercial samples often contain water or hydroquinone to prevent polymerization. Check for trimerization (paraldehyde-like solids) before use; distill only if necessary and with extreme caution.

Core Protocol A: Heterocycle Synthesis (Doebner-Miller)

The most prominent pharmaceutical application of crotonaldehyde is the Doebner-Miller synthesis of substituted quinolines, specifically Quinaldine (2-methylquinoline) . This scaffold is found in anti-malarial drugs (e.g., chloroquine precursors) and dyes.

Mechanism

The reaction involves the condensation of aniline with crotonaldehyde (formed in situ or added directly) in the presence of mineral acid.

• Michael Addition: Aniline attacks the

  -carbon.

• Cyclization: Electrophilic attack on the aromatic ring.[4]

• Oxidation: Dehydrogenation to restore aromaticity.

Experimental Procedure

Target: Synthesis of 2-Methylquinoline (Quinaldine). Scale: 100 mmol basis.

Reagents

• Aniline: 9.3 g (100 mmol)

• Crotonaldehyde: 8.4 g (120 mmol) — Use slight excess

• Hydrochloric Acid (conc. 37%): 20 mL

• Zinc Chloride (

  ): 5 g (Lewis acid catalyst)

• Toluene (Extraction solvent)

Step-by-Step Workflow

• Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, a pressure-equalizing addition funnel, and a thermometer. Place in an ice-water bath initially.

• Acidification: Add aniline and conc. HCl to the flask. Stir to form the aniline hydrochloride salt. Add

  .

• Controlled Addition (CRITICAL):

  • Risk:[1][2] This reaction is notoriously exothermic and can "run away" (erupt).

  • Heat the mixture to mild reflux (~100°C).

  • Add Crotonaldehyde dropwise over 60–90 minutes.

  • Checkpoint: If the solution turns black and foams excessively, stop addition and cool immediately.

• Reflux: Once addition is complete, reflux gently for 3–4 hours. Monitor via TLC (Solvent: Hexane/EtOAc 8:2).

• Workup:

  • Cool to room temperature.[5]

  • Basify with 20% NaOH solution until pH > 10. The organic oil will separate.

  • Steam distill the mixture to remove unreacted aniline and the product.

  • Extract the distillate with toluene (

    mL).

  • Dry over

    and concentrate in vacuo.

• Purification: Distillation under reduced pressure (bp ~105°C at 15 mmHg) yields pure 2-methylquinoline as a pale yellow oil.

Figure 2: Process flow for the Doebner-Miller synthesis of Quinaldine.

Core Protocol B: API Synthesis (Crotamiton Pathway)

Crotamiton (N-ethyl-o-crotonotoluidide) is a scabicidal and antipruritic agent. While often synthesized from acid chlorides, the strategic starting material is crotonaldehyde, which is oxidized to crotonic acid.[6][7]

Reaction Scheme

• Oxidation: Crotonaldehyde

  Crotonic Acid.[6][7]

• Chlorination: Crotonic Acid

  Crotonoyl Chloride.

• Amidation: Crotonoyl Chloride + N-ethyl-o-toluidine

  Crotamiton.

Protocol: Synthesis of Crotamiton (Amidation Step)

Reagents:

• N-ethyl-o-toluidine: 13.5 g (100 mmol)

• Crotonoyl Chloride: 11.5 g (110 mmol) — Prepared freshly from acid

• Triethylamine (

  ): 15 mL (Acid scavenger)

• Dichloromethane (DCM): 100 mL

Steps:

• Dissolve N-ethyl-o-toluidine and

  in dry DCM in a round-bottom flask under atmosphere. Cool to 0°C.

• Add Crotonoyl Chloride dropwise over 30 minutes. The reaction is rapid.

• Allow to warm to room temperature and stir for 2 hours.

• Wash: Water (

  ), 1M HCl (to remove unreacted amine), sat. , and Brine.

• Isolate: Dry organic layer (

  ) and evaporate. The oily residue is distilled in vacuo to yield Crotamiton.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Doebner-Miller)	Polymerization of aldehyde.	Ensure slow, dropwise addition. Do not dump reagents. Use fresh crotonaldehyde.
Violent Eruption	Runaway exotherm.	Use an ice bath ready during addition. Ensure efficient stirring.
Dark Tarry Product	Oxidation/Polymerization.[6][7]	Perform reaction under Nitrogen atmosphere.
Impurity in Crotamiton	Isomerization ( vs ).	Use pure trans-crotonoyl chloride. Keep reaction temp < 25°C during addition.

References

• PubChem. (n.d.). Crotonaldehyde Compound Summary. National Library of Medicine. Retrieved February 1, 2026, from [Link]

• Organic Syntheses. (1920). Quinaldine Synthesis. Org. Synth. 1920, 1, 111. Retrieved February 1, 2026, from [Link]

• Denmark, S. E., & Bui, T. (2005). Lewis Base Catalyzed Enantioselective Michael Additions. Journal of Organic Chemistry.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Reference for Doebner-Miller Mechanism).

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. chemos.de [chemos.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. celanese.com [celanese.com]
• 7. chemcess.com [chemcess.com]

Application Note: High-Purity Synthesis of Crotonylidene Diurea (CDU) for Controlled-Release Fertilizers

Executive Summary

This guide details the laboratory-scale synthesis and characterization of Crotonylidene Diurea (CDU) , a cyclic condensation product of urea and crotonaldehyde. Unlike simple urea-formaldehyde condensates, CDU forms a stable ring structure (2-oxo-4-methyl-6-ureido-hexahydropyrimidine) that offers superior Nitrogen Use Efficiency (NUE) through a dual release mechanism: chemical hydrolysis and microbial degradation.

Target Audience: This protocol is designed for research chemists and agronomists developing next-generation slow-release fertilizers (SRFs) aimed at minimizing nitrogen leaching and volatilization.

Critical Safety Directive: Crotonaldehyde Handling

WARNING: Crotonaldehyde (2-butenal) is a Category 1 Acute Toxin (Dermal/Inhalation), a severe lachrymator, and a suspected mutagen.

• Engineering Controls: All operations involving crotonaldehyde must be performed in a certified chemical fume hood with a face velocity >100 fpm.

• PPE: Double nitrile gloves (0.11mm minimum) or Silver Shield® laminate gloves are mandatory. Full-face respirator or safety goggles with face shield required if working outside a closed system.

• Emergency: In case of skin contact, wash immediately with polyethylene glycol 300 (PEG-300) followed by soap and water.

Chemical Basis & Reaction Mechanism

The synthesis of CDU is an acid-catalyzed condensation reaction. Two moles of urea react with one mole of crotonaldehyde.[1] The reaction proceeds through an acyclic intermediate before cyclizing into the stable pyrimidine ring structure.

Reaction Stoichiometry:

Visualization: Synthesis Pathway

The following diagram illustrates the stepwise conversion and critical process controls.

Figure 1: Reaction pathway for CDU synthesis highlighting critical temperature control points.

Experimental Protocol: Synthesis of CDU

Reagents & Equipment

• Reagents:

  • Urea (Analytical Grade, >99%)[2][3]

  • Crotonaldehyde (>98%, stabilized)

  • Sulfuric Acid (10% v/v solution)

  • Sodium Hydroxide (1M, for neutralization)

  • Ethanol (for washing)

• Equipment:

  • 500mL 3-neck round bottom flask

  • Mechanical overhead stirrer (magnetic stirring is insufficient for the slurry)

  • Reflux condenser

  • Digital thermometer probe

  • Dropping funnel (pressure-equalizing)

Step-by-Step Methodology

Step 1: Urea Solubilization

• Charge the 3-neck flask with 60.0 g Urea (1.0 mol) and 100 mL deionized water .

• Heat to 45°C under moderate stirring until fully dissolved.

• Adjust pH to 3.0 ± 0.2 using 10%

  . Note: Acidic pH is critical for protonating the aldehyde carbonyl.

Step 2: Controlled Addition (The Exotherm)

• Measure 35.0 g Crotonaldehyde (0.5 mol) into the dropping funnel.

• Add the aldehyde dropwise over 45 minutes .

• Critical Control: The reaction is exothermic. Maintain internal temperature between 45°C and 55°C . If temp exceeds 60°C, stop addition and cool with an ice bath. High temperatures at this stage promote formation of amorphous, sticky polymers rather than crystalline CDU.

Step 3: Cyclization & Aging

• Once addition is complete, slowly ramp the temperature to 75°C .

• Maintain at 75°C for 120 minutes . This "aging" step drives the cyclization of the intermediate ureidocompounds into the stable CDU ring.

• The solution will turn turbid as the white CDU precipitate forms.

Step 4: Workup & Isolation

• Cool the reaction mixture to 20°C .

• Neutralize the slurry to pH 7.0 using 1M NaOH.

• Filter the white precipitate using a Buchner funnel/vacuum filtration.

• Wash the filter cake 3x with cold water (to remove unreacted urea) and 1x with cold ethanol (to aid drying).

• Dry in a vacuum oven at 60°C for 6 hours.

Characterization & Quality Control

To validate the synthesis, compare your product against these standard parameters.

Parameter	Specification	Method	Significance
Appearance	White crystalline powder	Visual	Yellowing indicates oxidation or polymerization side-products.
Nitrogen Content	30.0% - 32.5%	Kjeldahl Analysis	Theoretical max is ~32.5%. Lower values imply impurities.
Melting Point	240°C - 255°C (dec)	Capillary MP	Sharp MP indicates high purity.
Solubility	< 0.1 g/100mL (25°C)	Gravimetric	High solubility indicates unreacted urea contamination.

Application Protocol: Release Kinetics Assessment

The value of CDU lies in its "Activity Index" (AI)—the ratio of hot-water soluble nitrogen to cold-water insoluble nitrogen.

Soil Release Mechanism

CDU does not rely solely on coating thickness (like sulfur-coated urea). It relies on biological and chemical degradation.

Figure 2: Dual-mode nitrogen release mechanism of CDU in agronomic environments.

Accelerated Hydrolysis Test (Lab Protocol)

Use this protocol to predict field performance without waiting months.

• Buffer Preparation: Prepare 500mL of Phosphate Buffer (pH 6.0).

• Loading: Add 1.0g of synthesized CDU to the buffer.

• Incubation:

  • Set A: 25°C (Simulates ambient soil).

  • Set B: 60°C (Accelerated aging).

  • Set C: 100°C (Total potential release).

• Sampling: Aliquot 5mL every 24 hours for 5 days.

• Analysis: Analyze supernatant for Urea-N using the diacetyl monoxime colorimetric method or HPLC.

• Calculation:

  Target Profile: <10% release in 24h at 25°C; >80% release in 1h at 100°C.

References

• Chisso Corp. (2008). Crotonylidene diurea production method.

• Trenkel, M. E. (2010). Slow- and Controlled-Release and Stabilized Fertilizers: An Option for Enhancing Nutrient Use Efficiency in Agriculture. International Fertilizer Industry Association (IFA). [Link]

• Centers for Disease Control and Prevention (CDC). (2023). Crotonaldehyde: Medical Management Guidelines. Agency for Toxic Substances and Disease Registry. [Link]

• PubChem. (2023). Crotonylidene diurea Compound Summary. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Sampling and Analytical Methods: Crotonaldehyde. [Link]

Sources

• 1. Crotonylidene diurea - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. phytojournal.com [phytojournal.com]

Technical Notes & Optimization

Technical Support Center: Crotonaldehyde Stability &amp; Storage

Topic: Preventing Polymerization and Degradation of Crotonaldehyde Document ID: TS-CRO-004 Last Updated: February 1, 2026

Introduction: The Stability Paradox

As researchers, we often face a paradox with crotonaldehyde (2-butenal): its high reactivity makes it an invaluable intermediate in organic synthesis (e.g., for sorbic acid or vitamin E precursors), but that same reactivity makes it a storage nightmare.

Crotonaldehyde is an electron-deficient alkene conjugated with an aldehyde. This "double threat" functionality predisposes it to three distinct degradation pathways: autoxidation , radical polymerization , and thermal dimerization . Neglecting strict storage protocols does not just lower purity—it creates safety hazards, including the formation of explosive peroxides and exothermic polymerization events.

This guide synthesizes field-proven storage protocols with the mechanistic understanding required to maintain reagent integrity.

Module 1: The Science of Instability

To prevent degradation, one must understand the enemy. Crotonaldehyde instability is driven by two primary mechanisms that often feed into each other.

The Degradation Pathways

• Autoxidation (The Trigger): Exposure to atmospheric oxygen attacks the aldehyde hydrogen. This forms a peracid (percrotonic acid), which eventually decomposes into crotonic acid .[1][2] This is the most common impurity. Crucially, the presence of oxygen and peroxides can initiate radical polymerization.

• Polymerization (The Clump):

  • Radical Polymerization: Initiated by peroxides (from oxidation) or light. It attacks the C=C double bond, forming high-molecular-weight solids (white precipitates).

  • Ionic Polymerization: Catalyzed by traces of alkali or mineral acids.

• Dimerization (The Slow Decay): Even in the absence of oxygen, crotonaldehyde can undergo a hetero-Diels-Alder reaction where one molecule acts as the diene and another as the dienophile, forming cyclic dimers (dihydropyrans). This is thermally driven and unavoidable over long periods, even under nitrogen.

Pathway Visualization

The following diagram maps the kinetic risks associated with storage conditions.

Figure 1: Mechanistic pathways of crotonaldehyde degradation. Note that oxidation (yellow path) frequently catalyzes rapid polymerization (black path).

Module 2: Storage Protocols (The "How")

The following protocols are designed to decouple the degradation pathways described above.

Critical Storage Parameters

Parameter	Recommendation	Scientific Rationale
Temperature	2°C – 8°C (Refrigerated)	Slows thermal dimerization kinetics (Diels-Alder) and reduces vapor pressure (flash point is 13°C).
Atmosphere	Inert (Nitrogen/Argon)	Essential. Removes to prevent peracid formation and subsequent radical initiation.
Stabilizer	Water (10-15%) ORBHT/Hydroquinone (0.1%)	Water: Forms a hydrate that is less prone to polymerization (common for bulk).Phenolics (BHT/HQ): Scavenge free radicals to stop chain propagation.
Container	Glass or Stainless Steel	Avoid copper or zinc (catalyze oxidation). Ensure seals are PTFE-lined to prevent leaching.

The "Active Use" Protocol

If you are actively using a bottle over several weeks, follow this strict regimen to prevent the "crusty cap" phenomenon (polymerization at the threads):

• The Septum Rule: Never open the main cap of a stored bottle. Always transfer via syringe or cannula through a septum.

• The Inert Backfill: If you withdraw 10 mL of liquid, inject 10-15 mL of dry Nitrogen/Argon balloon gas to replace the volume. Never let air glug back in.

• Parafilm Seal: Wrap the cap/septum junction with Parafilm M to reduce oxygen diffusion.

Module 3: Troubleshooting & FAQs

Q1: My crotonaldehyde has a white solid precipitate at the bottom. Is it ruined?

Diagnosis: This is likely polycrotonaldehyde or crystallized crotonic acid .

• Test: Check the pH. If highly acidic (pH < 3), it is likely crotonic acid contamination.

• Solution: If the solid volume is < 5%, you can decant the liquid or filter it. However, the presence of solids indicates the inhibitor is exhausted. Distillation is required before use in sensitive catalysis.[3]

Q2: The liquid has turned from colorless to pale yellow.

Diagnosis: Early-stage oxidation or dimerization.

• Impact: Yellowing often indicates the formation of conjugated oligomers or dimers (dicrotonaldehyde).

• Action: For robust reactions (e.g., simple condensations), it may still be usable. For precise kinetics or organometallic catalysis, do not use .

Q3: How do I purify degraded crotonaldehyde?

Warning: Distillation of peroxides is an explosion hazard. Protocol:

• Peroxide Test: Test with starch-iodide paper. If positive (blue/black), wash the organic phase with 10% aqueous Sodium Thiosulfate or Sodium Bisulfite.

• Acid Removal: Wash with saturated Sodium Bicarbonate (

  ) to neutralize crotonic acid.

• Drying: Dry over anhydrous Magnesium Sulfate (

  ) or Sodium Sulfate ( ).

• Distillation: Distill under nitrogen at atmospheric pressure (bp 102°C) or reduced pressure. Collect the middle fraction.

  • Stabilization: Immediately add 0.1% Hydroquinone if storing the distillate.

Q4: Can I store it in the freezer (-20°C)?

Answer:

• For Anhydrous/Pure (>99%): Yes, this is excellent for stability. Freezing point is approx. -76°C.

• For Water-Stabilized: Caution. Water-saturated crotonaldehyde may undergo phase separation or freeze unevenly depending on the water content. Refrigerator (4°C) is safer to maintain homogeneity.

Decision Tree: Evaluate Your Sample

Use this logic flow to determine if your reagent is safe to use.

Figure 2: Workflow for evaluating stored crotonaldehyde quality and safety.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 447466, Crotonaldehyde. Retrieved from [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Crotonaldehyde. Retrieved from [Link]

• Chemical Safety & Co.Crotonaldehyde Storage and Handling Guidelines.

Sources

• 1. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. celanese.com [celanese.com]
• 3. researchgate.net [researchgate.net]

Crotonaldehyde Stability in Solution: A Technical Support Guide for Researchers

From the Senior Application Scientist's Desk

Welcome to the technical support center for handling and utilizing crotonaldehyde in your research. As a highly reactive α,β-unsaturated aldehyde, crotonaldehyde is a valuable intermediate in organic synthesis. However, its reactivity also makes it prone to degradation, which can lead to inconsistent experimental results. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you maintain the stability and purity of your crotonaldehyde solutions.

I. Understanding Crotonaldehyde Instability: The "Why" Behind Degradation

Crotonaldehyde's instability stems from its molecular structure, which features a conjugated system of a carbon-carbon double bond and a carbonyl group. This arrangement creates reactive sites susceptible to various degradation pathways. Understanding these pathways is the first step toward effective stabilization.

Major Degradation Pathways

There are three primary ways your crotonaldehyde solution can degrade:

• Oxidation: In the presence of atmospheric oxygen, crotonaldehyde can undergo autoxidation. This process is often initiated by light or trace metal impurities and proceeds via a free-radical chain reaction. The initial product is an unstable peroxide, which then readily oxidizes to form crotonic acid.[1][2] This is often observed as a gradual yellowing of a colorless solution.

• Polymerization: Traces of mineral acids can catalyze the polymerization of crotonaldehyde.[1][2] This reaction can be vigorous and may result in the formation of a solid or resinous precipitate, rendering the solution unusable.

• Condensation and Resinification: In the presence of alkaline substances, crotonaldehyde can undergo aldol-type condensation reactions, leading to the formation of higher molecular weight products and resins.[1][2] This is often accelerated by heating.

The following diagram illustrates these degradation pathways:

Caption: Workflow for stable crotonaldehyde solution preparation.

IV. Experimental Protocols

These protocols provide step-by-step guidance for preparing and analyzing stabilized crotonaldehyde solutions.

Protocol 1: Preparation of a Stabilized Crotonaldehyde Stock Solution (1 M in Acetonitrile)

Materials:

• Crotonaldehyde (≥99% purity)

• Acetonitrile (HPLC grade)

• Butylated hydroxytoluene (BHT)

• Amber glass volumetric flask

• Glass syringe and needle

• Inert gas (argon or nitrogen)

Procedure:

• Prepare BHT solution: Weigh out the appropriate amount of BHT to create a 0.1% (w/v) final concentration in your total volume. For a 10 mL stock solution, this would be 10 mg of BHT. Dissolve the BHT in a small amount of acetonitrile in the amber volumetric flask.

• Add crotonaldehyde: In a fume hood, carefully measure the required volume of crotonaldehyde using a glass syringe. For a 1 M solution in 10 mL, you will need to calculate the mass and then the volume based on its density (approx. 0.846 g/mL).

• Dilute to volume: Add acetonitrile to the volumetric flask to the final desired volume.

• Inert atmosphere: Purge the headspace of the volumetric flask with a gentle stream of inert gas for 1-2 minutes.

• Seal and store: Immediately cap the flask tightly and store it in a refrigerator at 2-8°C.

Protocol 2: General Guidelines for Solution Handling

• Always work in a well-ventilated fume hood.

• Use clean, dry glassware to avoid introducing contaminants that could catalyze degradation.

• Prepare solutions fresh whenever possible, especially for sensitive applications.

• If you need to store a solution for an extended period, aliquot it into smaller, single-use vials to minimize repeated opening and exposure to air.

Protocol 3: Monitoring Crotonaldehyde Stability by HPLC-UV with DNPH Derivatization

This method is based on the reaction of crotonaldehyde with 2,4-dinitrophenylhydrazine (DNPH) to form a stable derivative that can be quantified by HPLC with UV detection. [3] Materials:

• 2,4-Dinitrophenylhydrazine (DNPH)

• Phosphoric acid

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Crotonaldehyde standard

• HPLC system with UV detector (set to 360 nm)

• C18 HPLC column

Procedure:

• Preparation of Derivatizing Reagent: Prepare a solution of DNPH in acetonitrile containing a small amount of phosphoric acid. A typical preparation involves dissolving approximately 0.33 g of DNPH and 0.9 mL of phosphoric acid in 250 mL of acetonitrile. [3]2. Sample Derivatization:

  • Take a known volume of your crotonaldehyde solution.

  • Add an excess of the DNPH derivatizing reagent.

  • Allow the reaction to proceed for a set amount of time (e.g., 24 hours) in the dark to ensure complete derivatization and equilibration of isomers. [3]3. Preparation of Standards: Prepare a series of calibration standards by derivatizing known concentrations of a crotonaldehyde standard in the same manner as the samples.

• HPLC Analysis:

  • Inject the derivatized standards and samples onto the HPLC system.

  • Use a suitable mobile phase gradient of acetonitrile and water to separate the crotonaldehyde-DNPH derivative from other components.

  • Monitor the absorbance at 360 nm. The crotonaldehyde-DNPH derivative typically elutes as two peaks corresponding to its isomers; the areas of both peaks should be summed for quantification. [3]5. Quantification: Construct a calibration curve from the standards and use it to determine the concentration of crotonaldehyde in your samples. By analyzing samples at different time points, you can determine the rate of degradation.

V. References

• Occupational Safety and Health Administration. (1990). Crotonaldehyde (OSHA Method 85). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Crotonaldehyde. PubChem Compound Summary for CID 447466. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2021). Safety Data Sheet: Crotonaldehyde. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1998). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Handom Chemicals. (2024, March 3). Phenothiazine used as an excellent polymerization inhibitor for alkenyl monomers. Retrieved from [Link]

• Eder, E., & Deininger, C. (2002). The influence of the solvents DMSO and ethanol on the genotoxicity of α,β-unsaturated aldehydes in the SOS chromotest. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 516(1-2), 81–89.

Sources

• 1. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. celanese.com [celanese.com]
• 3. osha.gov [osha.gov]

Technical Support Center: Catalyst Deactivation in Crotonaldehyde Hydrogenation

Welcome to the technical support center for catalyst deactivation in crotonaldehyde hydrogenation processes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst stability and performance in this critical reaction. Here, we will delve into the common causes of catalyst deactivation, provide troubleshooting guidance for your experiments, and answer frequently asked questions to help you optimize your catalytic processes.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

This section provides a structured approach to identifying and mitigating common issues related to catalyst deactivation during crotonaldehyde hydrogenation.

Issue 1: Rapid Loss of Catalytic Activity

Symptom: You observe a significant drop in crotonaldehyde conversion within the first few hours of the reaction, while selectivity remains relatively stable initially.

Potential Cause: Catalyst poisoning is a likely culprit. Poisons are substances that strongly adsorb to the active sites of the catalyst, blocking them from reactant molecules.[1][2] In hydrogenation processes, common poisons include sulfur compounds, carbon monoxide (CO), and heavy metals like lead or arsenic.[1][3]

Diagnostic Workflow:

• Feedstock Analysis:

  • Protocol: Analyze your crotonaldehyde and hydrogen feed streams for trace impurities. Use techniques like Gas Chromatography-Mass Spectrometry (GC-MS) for organic impurities and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for metallic contaminants.

  • Causality: Even parts-per-million (ppm) levels of poisons can lead to rapid deactivation. Identifying the specific contaminant is the first step toward its elimination.

• Catalyst Characterization (Post-Reaction):

  • Protocol: Carefully recover the deactivated catalyst. Perform Temperature-Programmed Desorption (TPD) to identify strongly adsorbed species. X-ray Photoelectron Spectroscopy (XPS) can reveal changes in the elemental composition of the catalyst surface.

  • Causality: TPD can confirm the presence of adsorbed poisons by showing desorption peaks at characteristic temperatures. XPS can directly detect the presence of poisoning elements like sulfur or lead on the catalyst surface.

Resolution Strategies:

• Feedstock Purification: Implement purification steps for your reactants. For example, use guard beds with appropriate adsorbents to remove sulfur compounds or CO from the feed streams before they reach the reactor.

• Catalyst Modification: Consider using a catalyst that is more resistant to the identified poison. For instance, some bimetallic catalysts exhibit enhanced poison tolerance.

Issue 2: Gradual Decline in Activity and/or Selectivity

Symptom: Over an extended period of operation (days or weeks), you notice a slow but steady decrease in both crotonaldehyde conversion and selectivity towards the desired product (e.g., crotyl alcohol or butyraldehyde).

Potential Causes:

• Coking/Fouling: This involves the deposition of carbonaceous materials (coke) on the catalyst surface, blocking active sites and pores.[4][5] Coke formation is often favored at higher reaction temperatures.[5][6]

• Sintering: This is the thermal agglomeration of small metal particles on the catalyst support into larger ones, leading to a decrease in the active surface area.[4][7][8] Sintering is typically induced by high reaction temperatures.[4]

Diagnostic Workflow:

dot graph TD { A[Gradual Deactivation Observed] --> B{Initial Diagnosis}; B --> C[Coking/Fouling Suspected]; B --> D[Sintering Suspected]; C --> E{Characterize Spent Catalyst}; E --> F[TGA/TPO]; E --> G[BET Surface Area Analysis]; D --> H{Characterize Spent Catalyst}; H --> I[TEM/XRD]; H --> J[Chemisorption]; F --> K[High carbon content?]; K -- Yes --> L[Confirm Coking]; K -- No --> B; G --> M[Significant surface area loss?]; M -- Yes --> L; M -- No --> B; I --> N[Increased particle size?]; N -- Yes --> O[Confirm Sintering]; N -- No --> B; J --> P[Decreased active sites?]; P -- Yes --> O; P -- No --> B;

} end

Caption: Troubleshooting workflow for gradual catalyst deactivation.

• Coking/Fouling Analysis:

  • Protocol:

    • Thermogravimetric Analysis (TGA) / Temperature-Programmed Oxidation (TPO): Heat the spent catalyst in an oxidizing atmosphere and measure the weight loss.

    • Brunauer-Emmett-Teller (BET) Surface Area Analysis: Compare the surface area of the fresh and spent catalyst.

  • Causality: A significant weight loss in TGA/TPO indicates the combustion of deposited coke. A decrease in BET surface area suggests that the catalyst pores are blocked.

• Sintering Analysis:

  • Protocol:

    • Transmission Electron Microscopy (TEM) / X-ray Diffraction (XRD): Visualize the metal particles on the support and measure their size distribution.

    • Chemisorption: Measure the number of active sites by adsorbing a probe molecule (e.g., H₂ or CO) onto the catalyst surface.

  • Causality: An increase in the average particle size observed by TEM or XRD is a direct indication of sintering. A decrease in the number of active sites measured by chemisorption also points to sintering.

Resolution Strategies:

• For Coking:

  • Optimize Reaction Conditions: Lowering the reaction temperature or increasing the hydrogen partial pressure can often reduce the rate of coke formation.

  • Catalyst Regeneration: Coke can often be removed by controlled oxidation (burning off the carbon) in a process called regeneration.[9] This is typically done by passing a dilute stream of air or oxygen over the catalyst bed at elevated temperatures.

• For Sintering:

  • Lower Operating Temperature: Sintering is highly temperature-dependent, so reducing the reaction temperature is the most effective way to mitigate it.[4][7]

  • Improve Catalyst Stability: Utilize catalysts with strong metal-support interactions to anchor the metal particles and prevent their migration. Certain catalyst supports or promoters can enhance this interaction.

Issue 3: Change in Product Selectivity

Symptom: The conversion of crotonaldehyde remains high, but the selectivity shifts away from the desired product. For instance, in the selective hydrogenation to crotyl alcohol, you observe an increase in the formation of butanal or butanol.[10]

Potential Cause: Changes to the catalyst's active sites or the support can alter the reaction pathway. This can be due to subtle forms of poisoning, the initial stages of sintering, or reactions with the support material. For example, the formation of different active sites can favor the hydrogenation of the C=C bond over the C=O bond.[10][11]

Diagnostic Workflow:

dot graph { layout=neato; node [shape=box, style="filled", margin=0.2]; edge [fontsize=10];

}

Caption: Logical relationship for addressing selectivity changes.

• Surface-Sensitive Characterization:

  • Protocol: Employ techniques like Fourier-Transform Infrared (FTIR) spectroscopy of adsorbed probe molecules (e.g., CO or pyridine) to investigate the nature of the active sites. XPS can also provide information about the electronic state of the metal, which can influence selectivity.

  • Causality: Changes in the FTIR spectra of adsorbed probes can indicate a change in the coordination of the active metal atoms or the acidity of the support. XPS can reveal oxidation or reduction of the active metal, which can significantly impact selectivity.

Resolution Strategies:

• Catalyst Promotion: The addition of a second metal or a promoter can modify the electronic properties of the active sites and steer the reaction towards the desired product.

• Support Modification: Altering the acidity or basicity of the catalyst support can influence the adsorption of the crotonaldehyde molecule and, consequently, the selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for crotonaldehyde hydrogenation, and how does their deactivation differ?

A1: A variety of metal catalysts are used, including those based on nickel, palladium, platinum, and iridium.[12][13]

• Nickel-based catalysts are cost-effective but can be more prone to coking, especially at higher temperatures.[14]

• Palladium-based catalysts are often used for the selective hydrogenation of C=C bonds but can be susceptible to poisoning by sulfur and CO.[2][15]

• Platinum and Iridium-based catalysts , often modified with promoters like ReOx or MoOx, can show high selectivity to the desired unsaturated alcohol, crotyl alcohol.[12][16][17][18] Their deactivation is often a combination of sintering and poisoning, depending on the reaction conditions and feed purity.

Q2: How can I proactively prevent catalyst deactivation?

A2:

• Stringent Feed Purification: This is the most critical step. Ensure your crotonaldehyde and hydrogen are of high purity and free from known catalyst poisons.

• Optimal Reaction Conditions: Operate at the lowest possible temperature that still provides a reasonable reaction rate to minimize sintering and coking.

• Proper Catalyst Handling: Avoid exposing the catalyst to air, especially at high temperatures, as this can lead to oxidation of the active metal.

Q3: Is it always possible to regenerate a deactivated catalyst?

A3: Not always. Deactivation by coking is often reversible through controlled oxidation. However, deactivation by sintering is generally irreversible as it involves a physical change in the catalyst structure.[7] Poisoning can be reversible or irreversible depending on the strength of the poison's interaction with the active sites.[19]

Q4: What is the role of the catalyst support in deactivation?

A4: The support plays a crucial role. It disperses the active metal, and a strong metal-support interaction can prevent sintering. The support's acidity can also influence coke formation and product selectivity. For example, highly acidic supports can sometimes promote side reactions that lead to coking.

Q5: How does the reaction phase (gas vs. liquid) affect catalyst deactivation?

A5:

• Gas-phase reactions are often conducted at higher temperatures, which can increase the likelihood of sintering and coking. However, mass transfer limitations are typically less of an issue.

• Liquid-phase reactions are generally run at lower temperatures, reducing the risk of thermal deactivation. However, solvent impurities can act as catalyst poisons, and mass transfer limitations can sometimes affect the reaction rate and selectivity.

Data Summary

Table 1: Common Catalyst Poisons in Hydrogenation and Their Effects

Poison	Common Sources	Effect on Catalyst	Mitigation Strategy
Sulfur Compounds (H₂S, thiols)	Feedstock impurities	Strong, often irreversible poisoning of metal sites	Feed purification using guard beds
Carbon Monoxide (CO)	Impurity in H₂ stream	Competitive adsorption, reversible poisoning	Methanation or preferential oxidation (PROX) of H₂ stream
Heavy Metals (Pb, As, Hg)	Contaminated feedstock	Irreversible poisoning by alloying or site blocking	Feedstock analysis and purification
Halogenated Compounds	Feedstock or solvent impurities	Can lead to metal leaching and changes in support acidity	Use of halogen-free materials

Table 2: Typical Catalyst Regeneration Methods

Deactivation Mechanism	Regeneration Method	Key Parameters	Expected Outcome
Coking	Controlled Oxidation	Temperature, O₂ concentration, time	Removal of carbon deposits, recovery of activity
Reversible Poisoning	Thermal Treatment/Stripping	Temperature, inert gas flow rate	Desorption of the poison, recovery of active sites
Sintering	(Generally Irreversible)	N/A	Limited to no recovery of activity

References

• Britannica.
• Incore. (2024).
• MDPI. (2022). Liquid Phase Catalytic Transfer Hydrogenation of Crotonaldehyde over ReO x -Supported Catalysts Using Formic Acid as In Situ Hydrogen Donor.
• ACS Publications. (2016).
• ProQuest. (2021).
• ACS Publications. (2016).
• PMC. (2022).
• ACS Publications. (2019). Fabrication of Porous Hydrogenation Catalysts by a Selective Laser Sintering 3D Printing Technique.
• Axens. (2022). What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace?.
• Scribd.
• Journal of Advanced Research.
• Wikipedia.
• Solubility of Things.
• Wiley Online Library. (2020).
• RSC Publishing. (2006). Sulfur, normally a poison, strongly promotes chemoselective catalytic hydrogenation: stereochemistry and reactivity of crotonaldehyde on clean and S-modified Cu(111).
• The Mako Group. (2025).
• PMC. (2025). Liquid Phase Catalytic Transfer Hydrogenation of Crotonaldehyde over ReOx-Supported Catalysts Using Formic Acid as In Situ Hydrogen Donor.
• ResearchGate. Gas phase hydrogenation of crotonaldehyde using formic acid as hydrogen source over Cu and Re supported on graphite.
• ResearchGate. (a)
• MDPI. (2022).
• ResearchGate.

• OSU Chemistry. Catalysis Science & Technology. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOR2PoGTFtBbRdkiP_WWnJZ4BEXLEVlKTbKouxoddkKWIv82HiG9BGLl-EcOjm6gs2svOuXlvWEYTA4t03PHTWp21Aggcj48youGnQAPkr-kfhr6SaRE5ex1GUln47sOljMvFiNDgnXqflJ2xrPoCW--gpCzV3PtAEkoF6lufZC0GQaMWdu2Wp2MCRR4uAM-QwkdWE6whN3TXz6yHyxw==]([Link]

Sources

• 1. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. chemisgroup.us [chemisgroup.us]
• 8. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The Roles of Precursor-Induced Metal–Support Interaction on the Selective Hydrogenation of Crotonaldehyde over Ir/TiO₂ Catalysts - ProQuest [proquest.com]
• 13. The Hydrogenation of Crotonaldehyde on PdCu Single Atom Alloy Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. scribd.com [scribd.com]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. FAQ - What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace? | Axens [axens.net]

Reference Data & Comparative Studies

Precision Quantitation of Crotonaldehyde Synthesis: A Comparative Guide to qNMR Validation

Introduction: The Volatility Paradox in Aldehyde Synthesis

In the synthesis of

-unsaturated aldehydes like crotonaldehyde ((E)-but-2-enal), yield determination is frequently the first point of failure. The compound presents a specific "volatility paradox": it is stable enough to be handled as a liquid (bp 102°C) but possesses a high vapor pressure that compromises gravimetric analysis and traditional chromatography.

For drug development professionals, the accurate quantitation of crotonaldehyde is critical not just as an intermediate, but often as a genotoxic impurity (GTI) reference standard. Traditional methods like GC-FID and HPLC-UV suffer from inherent biases:

• GC-FID: Requires heating, which can induce polymerization of the reactive alkene or thermal isomerization (

  ), skewing purity profiles.

• HPLC-UV: Relies on extinction coefficients (

  ) that differ significantly between the conjugated -isomer and the sterically hindered -isomer, requiring separate calibration curves for every species.

This guide validates Quantitative NMR (

H qNMR) as the superior alternative. Unlike chromatography, qNMR is a primary ratio method.[1] It relies on the fundamental physical property of nuclear precession, where the signal integral is directly proportional to the molar concentration, independent of chemical structure. This allows for the simultaneous, non-destructive quantification of yield, isomer ratio ( ), and residual solvent without compound-specific reference standards.

The Analytical Landscape: qNMR vs. GC vs. HPLC[2]

The following comparison highlights why qNMR is the "Gold Standard" for this specific application.

Feature	H qNMR	GC-FID	HPLC-UV
Quantification Basis	Molar Ratio (Primary Method)	Response Factor (Relative)	Extinction Coefficient (Relative)
Reference Standard	Universal (e.g., Dimethyl sulfone)	Compound Specific (Crotonaldehyde)	Compound Specific
Isomer Bias	None (1:1 response for )	High (Thermal isomerization risk)	High ( differs for )
Sample Integrity	High (Ambient temp, sealed tube)	Low (Heated injector port)	Medium (Solvent interaction)
Prep Time	< 10 mins (Weigh & Dissolve)	30-60 mins (Dilution series)	30-60 mins (Mobile phase prep)
LOD/Sensitivity	Moderate (~0.1 mM)	High (ppm/ppb range)	High (ppm/ppb range)

Strategic Decision Matrix

The following logic flow illustrates when to deploy qNMR over chromatographic methods.

Figure 1: Analytical decision matrix for selecting qNMR over chromatography for reactive aldehydes.

Experimental Methodology

This protocol uses Dimethyl Sulfone (DMSO

) as the Internal Standard (IS).

• Why DMSO

  ? It presents a sharp singlet at 3.0 ppm (in CDCl ), which sits cleanly in the "silent region" between the crotonaldehyde methyl group ( 2.0) and the alkene region ( 6.0+). It is non-volatile, chemically inert, and inexpensive.

Step 1: Synthesis & Workup (Brief Context)

• Reaction: Acid-catalyzed aldol condensation of acetaldehyde.

• Critical Step: Upon completion, the organic layer is separated. Do not rotary evaporate to dryness, as crotonaldehyde will be lost. Concentrate carefully or analyze the crude mixture directly if concentration is

  mg/mL.

Step 2: qNMR Sample Preparation (The "Weighing by Difference" Technique)

To prevent volatility errors, the internal standard is weighed first, followed by the solvent, and finally the volatile analyte is added directly into the solvent.

• Prepare Stock IS Solution:

  • Weigh ~50 mg of Dimethyl Sulfone (TraceCERT® or equivalent purity) into a 10 mL volumetric flask.

  • Dilute to volume with CDCl

    (containing 0.03% TMS).

  • Result: A stable stock solution with known concentration (

    mg/mL).

• Sample Preparation:

  • Tare a clean 20 mL vial with a septum cap.

  • Add 600

    L of the Stock IS Solution via a calibrated micropipette.

  • Weigh the vial + solvent (

    ).

  • Quickly add ~10-20 mg of the synthesized crotonaldehyde oil directly into the solution. Cap immediately.

  • Weigh again (

    ).

  • Mass of Analyte (

    ) = .

  • Transfer to a 5mm NMR tube and cap immediately.

Step 3: Acquisition Parameters

Standard parameters (e.g., zg30) are insufficient for qNMR because they do not allow full relaxation of protons, leading to integration errors.

• Pulse Sequence: zg (90° pulse) or zg30 (30° pulse) only if relaxation delay is adjusted. Recommended: 90° pulse.

• Relaxation Delay (

  ): Must be (Longest longitudinal relaxation time).

  • Validation: Run a quick

    inversion-recovery experiment. For small aldehydes, is typically 2-4 seconds. Set seconds to be safe.

• Spectral Width: 15 ppm (to capture aldehyde peak at ~9.5 and IS at 3.0).

• Scans (NS): 16 or 32 (Sufficient for >10 mg sample; high S/N is required for precision).

• Temperature: 298 K (Keep constant to prevent chemical shift drift).

Structural Validation & Peak Assignment

Before integrating, confirm the structure. Crotonaldehyde exists primarily as the

(trans) isomer, but the (cis) isomer is often present.

Chemical Shifts in CDCl

:

Proton	(ppm)	Multiplicity	Assignment
-CHO	9.48	Doublet ( Hz)	Aldehyde proton ( -isomer)
-CHO	10.0 - 10.2	Doublet	Aldehyde proton ( -isomer - if present)
H-	6.85	Multiplet (dq)	Alkene proton (beta to carbonyl)
H-	6.12	Multiplet (dq)	Alkene proton (alpha to carbonyl)
IS (DMSO )	2.98	Singlet	Internal Standard (Reference)
-CH	1.98	Doublet of doublets	Terminal Methyl

Note: The coupling constant

is ~15.5 Hz for the E-isomer, confirming trans geometry.

Data Processing & Calculation

Processing Workflow

• Phasing: Must be perfectly phased (automatic followed by manual correction).

• Baseline Correction: Apply a zeroth-order correction (Bernstein polynomial) to ensure the baseline is flat at zero integral.

• Integration:

  • Set the IS peak (DMSO

    , 2.98 ppm) integral to a fixed value (e.g., 1000).

  • Integrate the Aldehyde proton at 9.48 ppm (

    ).

  • Integrate the

    -isomer aldehyde proton if visible ( ).

  • Do not use the alkene region for quantitation if it overlaps with solvent satellites or impurities.

The qNMR Purity Equation

Calculate the purity (

) as a mass fraction (%):

Where:

• : Integral areas of Analyte (CHO peak) and Standard.
• : Number of protons contributing to the signal (Analyte CHO = 1; DMSO = 6).
• : Molar masses (Crotonaldehyde = 70.09 g/mol ; DMSO = 94.13 g/mol ).
• : Mass of sample and standard in the tube.
• : Purity of the internal standard (decimal, e.g., 0.998).

Yield Calculation

Once purity (

) is known:

Experimental Workflow Diagram

Figure 2: Step-by-step qNMR workflow ensuring volatility control.

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• Sigma-Aldrich (Merck). "Quantitative NMR (qNMR) – Technical Details and TraceCERT® Certified Reference Materials." Technical Guide. Link

• Bharti, S. K., & Roy, R. (2012). "Quantitative 1H NMR spectroscopy." Trends in Analytical Chemistry. (Describes standard selection criteria including Dimethyl Sulfone).

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry. Link

• National Institute of Standards and Technology (NIST). "SRM 350b - Benzoic Acid (Acidimetric Standard)." (Reference for primary standard traceability concepts). Link

Sources

• 1. researchgate.net [researchgate.net]

Advanced Catalyst Selection for Selective Crotonaldehyde Hydrogenation

Executive Summary: The Selectivity Paradox

In the fine chemical and pharmaceutical industries, the hydrogenation of α,β-unsaturated aldehydes like crotonaldehyde (

) presents a classic chemoselectivity challenge.[1] Thermodynamics favors the hydrogenation of the C=C bond by approximately 35 kJ/mol over the C=O bond.[2] However, the industrial target is frequently Crotyl Alcohol (2-buten-1-ol) , the product of thermodynamically unfavored C=O hydrogenation, used as a precursor for chiral intermediates and flavoring agents.

This guide moves beyond generic catalyst lists to analyze the efficacy of specific catalytic systems, grounding recommendations in electronic metal-support interactions (EMSI) and geometric constraints.

Mechanistic Foundations

To select the right catalyst, one must understand the adsorption geometry. The selectivity is dictated by how the crotonaldehyde molecule lands on the metal surface.

Adsorption Modes[3][4][5][6]

• (Di- C=C): The alkene double bond coordinates to the metal. This leads to Butanal .[1] This is the default mode for unmodified noble metals (Pd, Pt).
• (End-on): The oxygen lone pair binds to a Lewis acid site or electropositive metal. This activates the carbonyl for nucleophilic attack by hydride species, leading to Crotyl Alcohol .[3]
• (Flat): The entire conjugated system lays flat. This is non-selective and often leads to full hydrogenation to Butanol .

Diagram: Reaction Pathway & Selectivity

Figure 1: Reaction network showing the competitive pathways. Path B is the target for high-value synthesis.

Comparative Efficacy of Catalytic Systems

The following analysis compares four distinct catalytic approaches based on recent experimental data.

A. The Baseline: Monometallic Palladium (Pd) & Platinum (Pt)

• Performance: High Activity, Near-Zero Selectivity for Crotyl Alcohol.

• Mechanism: Pd has a high affinity for C=C bonds. The molecule adsorbs via the

  mode. Pt is slightly less selective than Pd but still heavily favors Butanal formation.

• Verdict: Avoid for crotyl alcohol synthesis. Excellent for producing Butanal.

B. The Geometric Modifier: Pt-Sn Alloys

• Performance: Moderate Activity, High Selectivity (~70-80%).

• Mechanism: The addition of Tin (Sn) creates a bimetallic alloy. Sn acts as an electropositive promoter that polarizes the carbonyl oxygen. Furthermore, Sn atoms physically break up large Pt ensembles (geometric effect), making it difficult for the bulky C=C bond to adsorb, while the smaller C=O group can still access the active sites.

• Key Data:

  has shown selectivity up to 70.5% at 97% conversion [1].[4]

C. The Interface Specialist: Iridium Promoted ( )

• Performance: High Activity, Superior Selectivity (>85%).[5]

• Mechanism: This system relies on Interfacial Active Sites .[6] The

  species acts as a Lewis acid, binding the oxygen of the crotonaldehyde ( mode). The adjacent Ir metal dissociates into hydrides. The reaction occurs at the perimeter between the metal and the oxide.

• Key Data:

  achieves ~90% yield of crotyl alcohol under mild conditions [2].

D. The Support Effect: SMSI ( )

• Performance: Variable Activity, High Selectivity (after reduction at high T).

• Mechanism: Strong Metal-Support Interaction (SMSI). When reduced at high temperatures (>300°C),

  species migrate over the Pt particles. These oxide patches create sites that preferentially activate the C=O bond through electronic donation.

• Key Data:

  demonstrates 80.9% selectivity at 80°C [3].[7]

Data Summary Table

Catalyst System	Active Phase	Promoter/Support	Conversion (%)	Selectivity to Crotyl Alcohol (%)	Dominant Product	Mechanism Note
Pd/Al2O3	Pd	None	>95%	< 5%	Butanal	C=C adsorption dominates.
Pt-Sn/TiO2	Pt-Sn Alloy	TiO2	97.3%	70.5%	Crotyl Alcohol	Geometric blocking of C=C; electronic activation of C=O.
Ir-ReOx/SiO2	Ir	ReOx	>90%	~90%	Crotyl Alcohol	Interfacial site activation; ReOx binds Oxygen.
Ir/TiO2	Ir	TiO2 (SMSI)	43.2%	80.9%	Crotyl Alcohol	Surface acidity/SMSI effect activates C=O.

Validated Experimental Protocol

The following protocol is designed for a Liquid Phase Hydrogenation in a batch autoclave (e.g., Parr Reactor). This system is self-validating through the use of an internal standard and kinetic sampling.

Reagents

• Substrate: Crotonaldehyde (>99%, redistilled to remove oligomers).

• Solvent: Isopropanol (IPA) or Ethanol/Water (80:20 v/v). Note: Water can enhance rate via ionic mechanisms on Ir catalysts.

• Catalyst: 1 wt% Pt-Sn/TiO2 or equivalent.[4]

• Internal Standard: n-Decane (inert under these conditions).

Step-by-Step Workflow

• Catalyst Activation (Critical Step):

  • Load catalyst into a tubular furnace.

  • Reduce under flowing

    (50 mL/min) at 300-400°C for 2 hours. Rationale: High temperature is often required to induce alloy formation or SMSI.

  • Passivate slightly with 1%

    if transferring through air, or transfer under inert atmosphere (glovebox) to reactor.

• Reactor Loading:

  • Charge the autoclave with 50 mL of solvent.

  • Add crotonaldehyde (0.1 M concentration) and n-Decane (0.05 M).

  • Add activated catalyst (Substrate/Metal molar ratio ~ 1000:1).

• Purge & Pressurize:

  • Seal reactor.[8] Purge with

    (3x 10 bar) to remove air.

  • Purge with

    (3x 10 bar).

  • Pressurize to 20 bar (2 MPa)

    .

• Reaction:

  • Heat to 60°C while stirring at 800-1000 rpm . Rationale: High stirring speed eliminates external mass transfer limitations.

  • Time

    is defined when the target temperature is reached.

• Sampling & Analysis:

  • Withdraw aliquots (0.5 mL) through a filtered dip tube at t = 0, 15, 30, 60, 120 min.

  • Analyze via GC-FID using a polar column (e.g., HP-INNOWax or Carbowax 20M ) to separate the alcohol/aldehyde isomers.

Diagram: Experimental Workflow

Figure 2: Standardized batch hydrogenation workflow ensuring reproducibility and kinetic accuracy.

References

• Performance for Crotonaldehyde Hydrogenation to Crotyl Alcohol: The Role of the Intermetallic Compound SnPt. Industrial & Engineering Chemistry Research.

• Selective Hydrogenation of Crotonaldehyde to Crotyl Alcohol over Metal Oxide Modified Ir Catalysts. ACS Catalysis.

• Hydrogenation of crotonaldehyde and butyraldehyde on silica supported Pt and PtSn catalysts. Applied Catalysis A: General.

• Liquid-Phase Hydrogenation of Crotonaldehyde over Platinum- and Palladium-Based Catalysts. Industrial & Engineering Chemistry Research.

• Liquid Phase Catalytic Transfer Hydrogenation of Crotonaldehyde over ReOx-Supported Catalysts. Nanomaterials.

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• 3. research.cbc.osu.edu [research.cbc.osu.edu]
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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Crotonaldehyde: A Viable Alternative to Acrolein in Key Organic Reactions

A Senior Application Scientist's Guide to Comparative Reactivity, Protocols, and Safety

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is paramount to the success of a synthetic campaign. Acrolein, a highly reactive α,β-unsaturated aldehyde, has long been a staple in the synthesis of complex molecules due to its versatile reactivity. However, its extreme toxicity and volatility pose significant handling challenges. This guide provides an in-depth technical comparison of crotonaldehyde as a practical and often safer alternative to acrolein in several key classes of organic reactions. By examining their intrinsic properties, reactivity profiles, and performance in specific transformations, this document aims to equip the reader with the knowledge to make informed decisions in experimental design.

A Tale of Two Aldehydes: Physicochemical Properties at a Glance

While both acrolein and crotonaldehyde are α,β-unsaturated aldehydes, their subtle structural differences, namely the presence of a methyl group in crotonaldehyde, lead to notable variations in their physical properties. These differences can impact reaction conditions, solvent choice, and handling procedures.

Property	Acrolein	Crotonaldehyde
Molecular Formula	C₃H₄O	C₄H₆O
Molecular Weight	56.06 g/mol	70.09 g/mol
Boiling Point	52.5–53.5 °C[1]	104–105 °C[2]
Melting Point	-86.9 °C[1]	-74 °C[2]
Density	0.8410 g/cm³ at 20 °C[1]	0.8495 g/cm³ at 20 °C[2]
Solubility in Water	206 g/L at 20 °C[1]	150 g/L at 20 °C[2]
Vapor Pressure	29.3 kPa at 20 °C[1]	4.3 kPa at 20 °C[2]
Flash Point	-26 °C[1]	13 °C[2]

The Electronic and Steric Landscape: A Foundation for Reactivity

The reactivity of both acrolein and crotonaldehyde is dominated by the electrophilic nature of the carbon-carbon double bond and the carbonyl carbon. The electron-withdrawing effect of the aldehyde group renders the β-carbon susceptible to nucleophilic attack (Michael addition) and the C=C bond an active participant in cycloaddition reactions.

The key distinction lies in the electronic and steric influence of the methyl group in crotonaldehyde. This methyl group, being weakly electron-donating, slightly reduces the electrophilicity of the β-carbon compared to acrolein. Furthermore, it introduces steric hindrance around the double bond, which can influence the approach of nucleophiles and dienes.

Caption: Electronic and steric differences between acrolein and crotonaldehyde.

A Safer Approach: Handling and Toxicity Considerations

A critical factor in choosing between acrolein and crotonaldehyde is their respective safety profiles. Acrolein is notoriously toxic, with a low permissible exposure limit, and is a severe irritant to the eyes, skin, and respiratory system.[3][4] Its high volatility further exacerbates these risks.

Crotonaldehyde, while also toxic and an irritant, is generally considered to be less hazardous than acrolein.[5] Its lower vapor pressure reduces the risk of inhalation exposure, and its higher flash point makes it less of a fire hazard.[5][6]

Standard Operating Procedure (SOP) Highlights for Handling α,β-Unsaturated Aldehydes:

• Engineering Controls: All manipulations should be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.[7][8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a face shield are mandatory.[4]

  • Hand Protection: Butyl rubber gloves are recommended for handling both aldehydes.[4]

  • Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required.[4]

• Storage: Store in a cool, dry, well-ventilated area away from light, heat, and incompatible materials such as acids, bases, and oxidizing agents.[3][9] Both are prone to polymerization, and commercial preparations are typically stabilized with hydroquinone (for acrolein) or butylated hydroxytoluene (BHT) (for crotonaldehyde).[2]

• Waste Disposal: All waste containing acrolein or crotonaldehyde must be treated as hazardous waste and disposed of according to institutional guidelines.[7]

Performance in Key Reactions: A Comparative Analysis

Michael Addition: A Tale of Two Acceptors

The Michael addition, or conjugate addition, is a cornerstone reaction for both acrolein and crotonaldehyde. The electrophilic β-carbon readily accepts a wide range of nucleophiles.

With Thiol Nucleophiles:

The addition of thiols to α,β-unsaturated carbonyls is a highly efficient reaction. While direct comparative kinetic data under identical conditions is scarce in the literature, the general trend indicates that acrolein reacts faster than crotonaldehyde due to its higher electrophilicity and lower steric hindrance. This is supported by studies on the formation of Michael adducts with cysteine residues in proteins, where acrolein demonstrates greater reactivity.

Experimental Protocol: Aza-Michael Addition of Aniline to α,β-Unsaturated Aldehydes

This protocol provides a general framework for comparing the reactivity of acrolein and crotonaldehyde in an aza-Michael addition.

• Materials:

  • Aniline (1.0 eq)

  • Acrolein or Crotonaldehyde (1.1 eq)

  • Solvent (e.g., Dichloromethane or Toluene)

  • Catalyst (e.g., Molecular Iodine or a Lewis acid, optional)

• Procedure:

  • To a stirred solution of aniline in the chosen solvent, add the α,β-unsaturated aldehyde at room temperature.

  • If a catalyst is used, add it to the reaction mixture.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Expected Observations: The reaction with acrolein is expected to proceed more rapidly and at lower temperatures than the reaction with crotonaldehyde. The yield of the crotonaldehyde adduct may be improved by using a catalyst or higher reaction temperatures.

Diels-Alder Reaction: The Dienophile's Perspective

Both acrolein and crotonaldehyde are effective dienophiles in the Diels-Alder reaction, a powerful tool for the construction of six-membered rings. The electron-withdrawing aldehyde group activates the double bond for cycloaddition.

The presence of the methyl group in crotonaldehyde can influence both the rate and the stereoselectivity of the reaction. The electron-donating nature of the methyl group can slightly decrease the reactivity of the double bond compared to acrolein. Steric hindrance from the methyl group can also play a role in the facial selectivity of the cycloaddition.

Experimental Protocol: Diels-Alder Reaction with Cyclopentadiene

This protocol can be used to compare the performance of acrolein and crotonaldehyde as dienophiles.

• Materials:

  • Freshly cracked cyclopentadiene (1.0 eq)

  • Acrolein or Crotonaldehyde (1.2 eq)

  • Solvent (e.g., Diethyl ether or Dichloromethane)

  • Lewis acid catalyst (e.g., AlCl₃ or BF₃·OEt₂, optional)

• Procedure:

  • Dissolve the α,β-unsaturated aldehyde in the chosen solvent and cool the solution in an ice bath.

  • If a Lewis acid catalyst is used, add it to the solution and stir for a few minutes.

  • Slowly add the freshly cracked cyclopentadiene to the cooled solution.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

  • Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product by distillation or column chromatography.

Expected Observations: The reaction with acrolein is generally expected to be faster. The use of a Lewis acid catalyst can significantly accelerate both reactions. The stereoselectivity of the reaction with crotonaldehyde may differ from that with acrolein due to the influence of the methyl group.

Synthesis of Heterocycles: Building Blocks for a Diverse World

Acrolein and crotonaldehyde are invaluable precursors for the synthesis of a wide range of heterocyclic compounds, particularly pyridines and quinolines.

Pyridine Synthesis:

The Chichibabin pyridine synthesis and related methods often utilize α,β-unsaturated aldehydes. For instance, pyridine itself can be synthesized from formaldehyde, acetaldehyde, and ammonia, where acrolein is a key intermediate formed in situ.[10] 3-Methylpyridine (3-picoline) can be synthesized from the reaction of acrolein with ammonia.[11] While direct comparative studies are not abundant, the principles of reactivity suggest that both aldehydes can be employed, with crotonaldehyde leading to methylated pyridine derivatives.

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• 11. 3-Methylpyridine - Wikipedia [en.wikipedia.org]

Introduction: The Versatility and Challenges of Crotonaldehyde

An In-Depth Comparative Analysis of Crotonaldehyde Production Methodologies

For researchers and professionals in chemical synthesis and drug development, the selection of a production pathway for a critical intermediate like crotonaldehyde is a decision governed by factors of scale, efficiency, cost, and environmental impact. Crotonaldehyde (CH₃CH=CHCHO), a highly reactive α,β-unsaturated aldehyde, is a cornerstone intermediate in the synthesis of a multitude of fine chemicals, including the food preservative sorbic acid, vitamin E precursors, and various pharmaceuticals.[1] This guide provides a comparative analysis of the principal industrial and emerging methods for its synthesis, grounded in experimental data and process rationale to inform your selection.

Crotonaldehyde's reactivity, stemming from its conjugated system of a carbonyl group and a carbon-carbon double bond, makes it exceptionally useful.[2] However, this same reactivity presents challenges in its synthesis, demanding precise control to prevent the formation of polymeric byproducts and other impurities. The traditional production methods, while effective for bulk manufacturing, often contend with issues of harsh reaction conditions and significant waste streams. This has spurred the development of refined and alternative processes aimed at improving sustainability and process control.

This analysis will dissect three primary production routes:

• The Dominant Industrial Route: Aldol Condensation of Acetaldehyde, comparing traditional and modern catalytic approaches.

• The Feedstock-Flexible Route: Integrated Production from Ethanol.

• The Emerging Route: One-Step Heterogeneous Catalytic Synthesis.

Method 1: The Dominant Industrial Route - Aldol Condensation of Acetaldehyde

The cornerstone of global crotonaldehyde supply is the self-condensation of acetaldehyde. This two-step process first involves an aldol addition to form 3-hydroxybutanal (acetaldol), which is subsequently dehydrated to yield crotonaldehyde.[2] The choice of catalyst for the initial condensation step is the critical differentiator in process efficiency and environmental footprint.

1A. Traditional Strong Base Catalysis (e.g., Sodium Hydroxide)

This method represents the conventional, high-volume production pathway. The underlying principle is the use of a strong base to generate an enolate from acetaldehyde, which then acts as a nucleophile, attacking the carbonyl carbon of a second acetaldehyde molecule.

Mechanism & Process Rationale: The use of a strong base like sodium hydroxide (NaOH) ensures a rapid rate of enolate formation and, consequently, a high reaction throughput. The subsequent dehydration is typically acid-catalyzed, often by neutralizing the basic catalyst with an acid like acetic or sulfuric acid, followed by heating.[3][4] This "one-pot" acidification and heating drives the elimination of water to form the stable conjugated double bond.

Generalized Industrial Workflow:

• Aldolization: Acetaldehyde is fed into a water-cooled reactor containing a dilute aqueous solution of sodium hydroxide.[3] The reaction is highly exothermic and requires careful temperature management to prevent side reactions.

• Neutralization: The reaction mixture containing acetaldol is neutralized with an acid (e.g., acetic acid).[3] This step quenches the condensation reaction and provides the acidic medium for dehydration.

• Dehydration & Purification: The neutralized mixture is heated, often in a stripping or dehydration tower. Unreacted acetaldehyde is stripped off and recycled, while the acetaldol dehydrates to crotonaldehyde.[3][5] A series of distillation and rectification columns are then used to separate water and purify the crotonaldehyde to >99% purity.[3][6]

Advantages:

• High Throughput: Well-established technology capable of producing large volumes.

• Low-Cost Catalyst: Sodium hydroxide is an inexpensive and readily available commodity chemical.

Disadvantages:

• Difficult to Control: The reaction can be violent, leading to the formation of higher molecular weight byproducts and polymers ("aldol resins").[4][5]

• Equipment Fouling: The polymeric byproducts can foul heat exchangers and distillation columns, leading to operational downtime.[4]

• High Waste Generation: The neutralization step produces a significant saline wastewater stream, which requires treatment. The traditional process for concentrating the acetaldehyde feedstock also generates large volumes of wastewater.[4]

1B. Improved Organic Amine Catalysis (e.g., Triethylamine)

To mitigate the issues of the strong base method, modern facilities have increasingly adopted weaker organic bases, such as triethylamine or trimethylamine, as catalysts.[4][5]

Mechanism & Process Rationale: The causality behind this shift lies in the catalyst's basicity. A weaker base like triethylamine still facilitates the aldol condensation but at a more controlled, moderate rate. This milder condition significantly suppresses the formation of undesirable high polymers.[4] The reaction is gentler and easier to manage thermally. Furthermore, because the organic amine solution is less alkaline, the reaction does not require significant dilution with water, which directly reduces the volume of the final wastewater stream.[4]

Experimental Protocol (Based on Patent Data)

• Feed Preparation: Prepare a solution of triethylamine catalyst. Acetaldehyde feedstock should have a purity of >99.5%.[5]

• Condensation Reaction: In a condensation tower, introduce the acetaldehyde feed (e.g., at 2000 L/h) and the triethylamine catalyst solution (e.g., at 40 L/h). Maintain the reaction temperature between 37-47°C under a protective inert gas atmosphere (e.g., nitrogen at ~0.02 MPa).[4][5] Unreacted acetaldehyde is evaporated from the top of the tower, condensed, and refluxed for continuous reaction.

• Dehydration: The 2-hydroxybutyraldehyde solution from the bottom of the condensation tower is fed into a dehydration tower. An organic acid is added. The dehydration is carried out by heating, controlling the tower top temperature at 105-112°C and the internal pressure at 0.20-0.25 MPa .[4]

• Purification: The crude crotonaldehyde undergoes pressurized rectification followed by atmospheric rectification to yield the final product.[5]

This improved process has been reported to increase the final crotonaldehyde yield by approximately 3% compared to traditional methods.[4]

Method 2: Integrated Production from Ethanol

This route is strategically advantageous when ethanol, particularly bio-ethanol, is a more economical or sustainable feedstock than petroleum-derived acetaldehyde.[4][7] The process involves two main stages: the oxidation of ethanol to acetaldehyde, followed by the aldol condensation as described in Method 1B.

Mechanism & Process Rationale: The first stage is a catalytic oxidative dehydrogenation of ethanol. A silver catalyst is commonly employed due to its high selectivity and activity at elevated temperatures.[4][5] The hot gaseous acetaldehyde produced is then rapidly cooled and absorbed into water to create a dilute solution, which is subsequently purified and concentrated by distillation before being used in the next stage.

Experimental Workflow: Ethanol to Crotonaldehyde

Self-Validating Protocol Steps:

• Ethanol Oxidation: A mixture of aqueous ethanol (e.g., 90%) and pre-heated air is vaporized and passed through a fixed-bed reactor containing a silver catalyst at 540-560°C .[4][5]

• Acetaldehyde Capture: The hot gas stream from the reactor, containing acetaldehyde, is cooled and fed to a pressurized absorption tower where it is scrubbed with cold water to produce a dilute acetaldehyde solution.

• Concentration: This dilute solution is fed to a rectification tower to produce a high-purity acetaldehyde stream (>99.5%) suitable for the condensation reaction.[4][5]

• Crotonaldehyde Synthesis: The purified acetaldehyde is then processed as described in Method 1B (Organic Amine Catalysis).

Patent data for this integrated process indicates an ethanol conversion of ~75% with an acetaldehyde yield of ~90% in the first stage.[4] The subsequent conversion to crotonaldehyde follows the yields described previously (~94%).

Method 3: Emerging One-Step Heterogeneous Catalysis

A significant area of research focuses on simplifying the production process into a single, continuous step using solid catalysts. This approach combines the aldol condensation and dehydration reactions over a bifunctional catalyst in a fixed-bed reactor.

Mechanism & Process Rationale: The goal is to replace the liquid-phase homogeneous catalysts (NaOH, triethylamine) with a solid, heterogeneous catalyst. This eliminates the need for catalyst neutralization and separation, drastically reducing wastewater generation and simplifying the purification train. Catalysts often possess both acidic and basic sites to facilitate the condensation and dehydration steps sequentially on the catalyst surface. Materials like silica, alumina, and modified silicoaluminophosphate molecular sieves are being explored.[8]

Generalized Workflow:

• Reaction: Acetaldehyde vapor is passed through a fixed-bed reactor packed with the solid catalyst.

• Temperature Control: The reactor is maintained at an elevated temperature, typically in the range of 100-450°C , to facilitate both reactions and keep the products in the gas phase.[8]

• Separation: The product stream exiting the reactor is cooled and condensed, followed by distillation to separate crotonaldehyde from unreacted acetaldehyde (which is recycled) and water.

Advantages:

• Process Simplification: Combines two steps into one, reducing capital and operational costs.

• Environmentally Benign: Eliminates liquid catalysts and the associated neutralization and wastewater treatment steps.[8]

• Catalyst Reusability: Solid catalysts can be regenerated and have a long operational life.

Disadvantages:

• Catalyst Deactivation: The catalyst can be deactivated over time due to coking (carbon deposition), requiring periodic regeneration.

• Lower Selectivity (Potentially): Achieving high selectivity to crotonaldehyde without forming other byproducts over a solid catalyst can be challenging and is an active area of research.[9]

• Technology Readiness: This method is less mature than the liquid-phase routes and is not yet the dominant industrial standard.

Comparative Performance Analysis

The choice of production method depends heavily on the specific needs of the manufacturer. The following table summarizes the key performance indicators for each route.

Parameter	Method 1A: Strong Base	Method 1B: Organic Amine	Method 2: From Ethanol	Method 3: One-Step Solid Catalyst
Primary Feedstock	Acetaldehyde	Acetaldehyde	Ethanol	Acetaldehyde
Catalyst System	NaOH (Homogeneous)	Triethylamine (Homogeneous)	Ag (Het.) + Amine (Hom.)	Solid Acid/Base (Heterogeneous)
Operating Temp.	Moderate (Exothermic)	Condensation: 37-47°C	Oxidation: 540-560°C	100-450°C
Process Control	Difficult, Violent Reaction	Good, Mild Reaction	Complex (2 Stages)	Simple (1 Stage)
Reported Yield	Lower due to byproducts	~94% (from Acetaldehyde)[5]	~85% (Overall from Ethanol)	Varies, under development
Final Purity	>99% (with extensive purification)[3]	>99%[5]	>99%	>99% (with purification)
Waste Stream	High volume of saline wastewater[4]	Reduced wastewater volume[4]	Wastewater from distillation	Minimal wastewater from reaction
Maturity	Mature, Widely Used	Mature, Modern Standard	Mature, Feedstock Dependent	Emerging

Conclusion and Future Outlook

The industrial production of crotonaldehyde has evolved from a process reliant on harsh, difficult-to-control chemistry (strong base catalysis) to a more refined and sustainable approach using milder organic amine catalysts. This shift has demonstrably improved process control, increased yields, and reduced the environmental burden associated with wastewater.

The integrated process starting from ethanol offers valuable feedstock flexibility, particularly with the rise of bio-ethanol as a sustainable resource. While it involves a more complex, two-stage plant, it can offer significant cost advantages depending on regional raw material prices.

Looking forward, the development of robust, single-step heterogeneous catalysts represents the next frontier. This approach promises the simplest and most environmentally friendly route to crotonaldehyde, aligning with the principles of green chemistry by eliminating waste at the source. While still an emerging technology, its potential to reduce both capital and operating costs makes it a compelling area for future industrial adoption. For professionals in the field, understanding the nuances, advantages, and limitations of each of these methods is paramount to making informed, strategic decisions in chemical synthesis and process design.

References

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• National Center for Biotechnology Information. (n.d.). Crotonaldehyde. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 128. [Link]

• Wikipedia. (n.d.). Crotonaldehyde. [Link]

• Gül, B., & Akgerman, A. (2007). Production of Crotonaldehyde from Acetaldol. ResearchGate. [Link]

• CN1810755A - Croton aldehyde producing process and apparatus. (n.d.).
• CN1807381A - Crotonaldehyde production process. (n.d.).
• CN100344598C - Crotonaldehyde production process. (n.d.).

• Balmond, S. I., et al. (2025). Proline Amide Catalyzes Formation of Toxic Crotonaldehyde from Acetaldehyde Under Physiologically Relevant Conditions. National Center for Biotechnology Information. [Link]

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• National Center for Biotechnology Information. (1995). Crotonaldehyde. In Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals. [Link]

• CN106946675A - The new technology and its solid catalyst of acetaldehyde one-step synthesis method crotonaldehyde. (n.d.).

• de la Piscina, P. R., et al. (n.d.). Crotonaldehyde conversion and crotonic acid yield obtained on different.... ResearchGate. [Link]

• Global Insight Services. (2025, April). Crotonaldehyde Market Size, Growth, Trends and Forecast. [Link]

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• E3S Web of Conferences. (n.d.). Preparation of polycrotonic aldehyde. [Link]

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A Comparative Toxicological Assessment of Crotonaldehyde and Its Analogues

A Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of crotonaldehyde and its key structural analogues: acrolein, formaldehyde, acetaldehyde, and methacrolein. By examining their mechanisms of toxicity, comparative data, and the underlying structure-activity relationships, this document serves as a critical resource for professionals in toxicology and drug development.

Introduction to α,β-Unsaturated Aldehydes: A Profile of Crotonaldehyde

Crotonaldehyde ((2E)-but-2-enal) is a highly reactive α,β-unsaturated aldehyde. It is a colorless to straw-colored liquid with a pungent, suffocating odor.[1] This compound is not only a significant industrial intermediate used in the synthesis of products like sorbic acid but is also a prevalent environmental contaminant.[2][3] Human exposure is common, stemming from sources such as tobacco smoke, vehicle exhaust, and heated cooking oils.[1][2][4] Furthermore, crotonaldehyde is formed endogenously through lipid peroxidation.[5][6]

The defining feature of crotonaldehyde and similar α,β-unsaturated aldehydes is their electrophilic nature, conferred by the conjugated system of a carbon-carbon double bond and a carbonyl group. This reactivity is the primary driver of their toxicity, enabling them to interact readily with biological macromolecules and disrupt cellular functions.[7][8] Exposure can lead to severe irritation of the eyes, skin, and respiratory tract, with high concentrations potentially causing pulmonary edema.[1][9] Long-term exposure has been linked to organ dysfunction, including hepatotoxicity.[5][10]

The Core Mechanism of Toxicity: Michael Addition

The principal mechanism underlying the toxicity of crotonaldehyde and its unsaturated analogues is the Michael addition reaction.[8][11] The electron-withdrawing carbonyl group renders the β-carbon of the α,β-unsaturated system electrophilic and susceptible to attack by biological nucleophiles.

Key molecular events include:

• Reaction with Cellular Nucleophiles: Soft nucleophiles, particularly the sulfhydryl (thiol) groups of cysteine residues in proteins and glutathione (GSH), readily attack the β-carbon.[8] This covalent modification can inactivate critical enzymes and disrupt protein function.

• Depletion of Glutathione: Glutathione is a vital cellular antioxidant. Its conjugation with aldehydes like crotonaldehyde depletes the cell's primary defense against reactive oxygen species, leading to oxidative stress.[9][10]

• DNA Adduct Formation: Crotonaldehyde can react with DNA bases, forming various adducts and cross-links.[6][12] This DNA damage is a key initiator of genotoxicity and mutagenicity.

Comparative Toxicity Assessment

The toxicity of aldehydes varies significantly based on their structure. For this guide, we compare crotonaldehyde to four analogues:

• Acrolein: A shorter-chain α,β-unsaturated aldehyde, known for its high reactivity.

• Methacrolein: An α,β-unsaturated aldehyde with a methyl group substitution.

• Formaldehyde & Acetaldehyde: Simple alkanals lacking the α,β-unsaturation, serving as crucial comparators to highlight the role of the conjugated double bond.

Cytotoxicity

Cytotoxicity, or cell death, is a primary indicator of toxicity. In vitro assays, such as the MTT assay, are commonly used to determine the concentration of a substance that reduces cell viability by 50% (IC50). Generally, α,β-unsaturated aldehydes are significantly more cytotoxic than their saturated counterparts due to their enhanced electrophilic reactivity.[13]

Compound	Chemical Structure	Key Structural Feature	Relative Cytotoxicity (General Trend)
Acrolein	C₃H₄O	α,β-Unsaturated (3-carbon)	Very High
Crotonaldehyde	C₄H₆O	α,β-Unsaturated (4-carbon)	High
Methacrolein	C₄H₆O	α,β-Unsaturated (methyl-subst.)	Moderate-High
Acetaldehyde	C₂H₄O	Saturated	Low
Formaldehyde	CH₂O	Saturated	Moderate

Table 1: Structural Comparison and Relative Cytotoxicity of Selected Aldehydes. Note: Relative toxicity is a generalized trend compiled from toxicological literature. Specific IC50 values vary by cell line and experimental conditions.

Genotoxicity

Genotoxicity refers to the ability of a chemical to damage the genetic information within a cell. This damage, often in the form of DNA adducts or strand breaks, can lead to mutations and cancer.[14] The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[15][16]

The electrophilic nature of α,β-unsaturated aldehydes makes them potent genotoxic agents.[6] They can directly form adducts with DNA, leading to structural damage.[12] Saturated aldehydes like formaldehyde are also genotoxic, but often through different mechanisms, such as the formation of DNA-protein cross-links.[17]

Compound	Genotoxic Potential	Primary Genotoxic Mechanism
Acrolein	High	DNA adduct formation, oxidative stress
Crotonaldehyde	High	DNA adduct formation, DNA-protein cross-links[6][12]
Methacrolein	Suspected	Suspected to cause genetic defects[18][19]
Acetaldehyde	Moderate	DNA adduct formation
Formaldehyde	High	DNA-protein cross-links, DNA adducts[17]

Table 2: Comparative Genotoxicity of Selected Aldehydes.

Carcinogenicity

The International Agency for Research on Cancer (IARC) evaluates and classifies the carcinogenic risk of chemicals to humans. These classifications are based on a comprehensive review of human epidemiological data, animal studies, and mechanistic evidence.

Compound	IARC Carcinogenicity Classification	Key Findings
Acrolein	Group 2A: Probably carcinogenic to humans	Sufficient evidence in experimental animals; induced nasal cavity tumors in rats and mice.[20][21][22][23]
Crotonaldehyde	Group 2B: Possibly carcinogenic to humans	Strong mechanistic evidence but inadequate evidence from animal studies.[4][21][22] The EPA considers it a possible human carcinogen.[2]
Methacrolein	Not Classifiable	Insufficient data available.[18]
Acetaldehyde	Group 1: Carcinogenic to humans (in alcoholic beverages)	Sufficient evidence for carcinogenicity.
Formaldehyde	Group 1: Carcinogenic to humans	Sufficient evidence for causing nasopharyngeal cancer and leukemia.[17][24][25][26]

Table 3: IARC Carcinogenicity Classifications of Selected Aldehydes.

Structure-Activity Relationship (SAR) Insights

The comparative data reveals clear structure-activity relationships (SAR) that govern the toxicity of these aldehydes.[7][27]

• Role of α,β-Unsaturation: The presence of the conjugated double bond is the most critical factor for the high toxicity of acrolein and crotonaldehyde compared to their saturated analogues, acetaldehyde and formaldehyde.[13] This feature enables the potent Michael addition reaction, a primary toxicity pathway not available to saturated aldehydes.[8]

• Influence of Chain Length: Among α,β-unsaturated aldehydes, the shorter-chain acrolein is generally more reactive and toxic than the longer-chain crotonaldehyde. This is attributed to its lower steric hindrance and higher electrophilicity.

• Effect of Substitution: The methyl group in methacrolein, relative to acrolein, can slightly decrease its reactivity due to steric hindrance and electronic effects, potentially leading to lower toxicity in some systems.[27]

Experimental Protocols for Toxicological Assessment

To ensure data integrity and reproducibility, standardized protocols are essential. The following are validated, step-by-step methods for key toxicity assays.

Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[28][29] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[30] The amount of formazan produced is proportional to the number of living cells.

Rationale for Use: This assay is widely adopted due to its reliability, sensitivity, and suitability for high-throughput screening.[28] It provides a quantitative measure of a compound's effect on cell viability.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., HepG2, A549) in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of crotonaldehyde and its analogues in serum-free cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include untreated cells as a negative control and a solvent control.

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm (with a reference wavelength of ~630 nm).

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against compound concentration to determine the IC50 value.

Protocol: Genotoxicity Assessment using the Comet Assay

The Comet Assay, or single-cell gel electrophoresis, is a sensitive technique for detecting DNA damage at the level of the individual cell.[14][15] When damaged, cellular DNA fragments migrate further in an electric field, producing a "comet" shape with a head (intact DNA) and a tail (damaged DNA).[16][31]

Rationale for Use: This assay is versatile and can detect various types of DNA damage, including single- and double-strand breaks and alkali-labile sites.[15] Its sensitivity makes it ideal for screening the genotoxic potential of chemicals.[14]

Step-by-Step Methodology:

• Cell Preparation & Treatment: Prepare a single-cell suspension. Treat the cells with various concentrations of the test aldehydes for a specific duration (e.g., 2-4 hours). Include appropriate positive (e.g., H₂O₂) and negative (vehicle) controls.

• Embedding Cells in Agarose: Mix the treated cells with low-melting-point agarose and pipette the mixture onto a pre-coated microscope slide. Allow the agarose to solidify.

• Cell Lysis: Immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents) to lyse the cells and unfold the DNA. This is typically done overnight at 4°C.

• Alkaline Unwinding: Place the slides in an electrophoresis tank filled with a high-pH alkaline buffer to unwind the DNA, which reveals single-strand breaks and alkali-labile sites.

• Electrophoresis: Apply an electric field (e.g., ~25V, 300mA) for a set time (e.g., 20-30 minutes). The fragmented, negatively charged DNA will migrate from the nucleus towards the anode.

• Neutralization and Staining: Neutralize the slides with a Tris buffer. Stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium bromide).

• Visualization and Scoring: Visualize the slides using a fluorescence microscope. Capture images and analyze them using specialized software to quantify the amount of DNA in the comet tail, which is a direct measure of DNA damage.

Conclusion and Implications for Drug Development

This comparative assessment demonstrates that crotonaldehyde is a potent toxicant, with its reactivity and biological effects governed by its α,β-unsaturated aldehyde structure. Its toxicity is generally intermediate between the highly reactive acrolein and the less reactive saturated aldehydes.

For drug development professionals, these findings have several implications:

• Structural Alerts: The α,β-unsaturated aldehyde moiety should be considered a structural alert for potential toxicity. Drug candidates containing this functional group warrant rigorous toxicological screening.

• Metabolic Considerations: The potential for metabolic formation of reactive aldehydes from parent drug compounds must be assessed during preclinical development.

• Risk Assessment: Understanding the relative potencies and mechanisms of these aldehydes allows for more informed risk assessment and the establishment of safe exposure limits.

By leveraging the structure-activity relationships and robust experimental protocols outlined in this guide, researchers can better predict, assess, and mitigate the toxicological risks associated with crotonaldehyde and related compounds.

References

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• Schultz, T. W., & Yarbrough, J. W. (2004). Trends in structure-toxicity relationships for carbonyl-containing alpha,beta-unsaturated compounds. SAR and QSAR in Environmental Research. [Link]

• Tice, R. R. (2000). The Comet Assay: A Sensitive Genotoxicity Test for the Detection of DNA Damage and Repair. In: Methods in Molecular Biology. [Link]

• Protano, C., et al. (2021). The Carcinogenic Effects of Formaldehyde Occupational Exposure: A Systematic Review. International Journal of Environmental Research and Public Health. [Link]

• Indiana State Department of Health. (n.d.). ACROLEIN. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Crotonaldehyde | Medical Management Guidelines. [Link]

• IntechOpen. (2023). The Comet Assay: A Straight Way to Estimate Geno-Toxicity. [Link]

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• Conklin, D. J., et al. (2020). Crotonaldehyde-induced Vascular Relaxation and Toxicity: Role of Endothelium and Transient Receptor Potential Ankyrin-1 (TRPA1). Cardiovascular Toxicology. [Link]

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• LoPachin, R. M., & Gavin, T. (2014). Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective. Chemical Research in Toxicology. [Link]

• Schultz, T. W., & Yarbrough, J. W. (2004). Trends in structure–toxicity relationships for carbonyl-containing α,β-unsaturated compounds. SAR and QSAR in Environmental Research. [Link]

• Lee, Y. M., et al. (2012). MTT assay of cytotoxicity associated with various concentrations of aldehydes or detergents. Virology Journal. [Link]

• Taylor & Francis Online. (n.d.). Crotonaldehyde – Knowledge and References. [Link]

• Thermo Fisher Scientific. (2020). SAFETY DATA SHEET - Methacrolein. [Link]

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• Chem Service, Inc. (2015). SAFETY DATA SHEET - Methacrolein (DNPH Derivative). [Link]

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Cross-Validation of Analytical Techniques for Crotonaldehyde: HPLC-UV vs. HS-GC-MS

Executive Summary

Crotonaldehyde (but-2-enal) is a highly reactive, genotoxic impurity (GTI) frequently encountered in pharmaceutical development as a degradation product of lipid-based excipients or polyethylene glycol (PEG). Under ICH M7 guidelines, it requires strict control, often at low ppm or ppb levels.

This guide provides a technical cross-validation framework comparing the two industry-standard methodologies: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) using DNPH derivatization, and Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) . While HPLC-UV serves as the robust "workhorse" for routine QC, this guide demonstrates why HS-GC-MS is the necessary "orthogonal" technique required to validate specificity and rule out matrix interference.

The Analytical Challenge

Crotonaldehyde presents a unique analytical paradox:

• Volatility: It is highly volatile, making standard liquid injection prone to evaporative loss.

• Reactivity: It lacks a strong UV chromophore and is unstable in solution, polymerizing or reacting with nucleophiles in the sample matrix.

• Isomerization: It exists as trans and cis isomers, which can interconvert, complicating peak integration.

To overcome these, derivatization is non-negotiable for robust quantification. We compare the two dominant derivatization pathways below.

Visualizing the Derivatization Pathways

The following diagram illustrates the chemical transformation used in both methods to "lock" the analyte into a stable, detectable form.

Caption: Figure 1.[1] Chemical stabilization pathways. HPLC utilizes DNPH to form a UV-active hydrazone. GC-MS utilizes PFBHA to form a volatile oxime suitable for headspace extraction.

Technique Analysis & Protocols

Method A: HPLC-UV (The Routine Workhorse)

Principle: Acid-catalyzed condensation with 2,4-Dinitrophenylhydrazine (DNPH). Why use it: High precision, widely available instrumentation, and standard in environmental (EPA 8315A) and pharma labs.

Detailed Protocol

• Reagent Prep: Dissolve DNPH in acetonitrile (ACN) with dilute phosphoric acid (pH ~2.0). Note: Acid is critical to protonate the carbonyl oxygen, catalyzing the nucleophilic attack.

• Sample Prep: Dissolve 100 mg of drug substance in 5 mL ACN. Add 2 mL DNPH reagent.

• Incubation: Shake at 40°C for 30 minutes. The reaction must be driven to completion to avoid underestimation.

• Separation:

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus), 150mm x 4.6mm, 3.5 µm.

  • Mobile Phase: A: Water/THF (90:10), B: ACN. Gradient elution.

  • Detection: UV at 360 nm (Maximum absorbance for hydrazones).

Method B: HS-GC-MS (The Orthogonal Validator)

Principle: In-situ derivatization with PFBHA (O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine) followed by headspace extraction. Why use it: Eliminates non-volatile matrix interferences (excipients don't enter the column). Mass spec provides definitive structural ID (m/z ions).

Detailed Protocol

• Reagent Prep: Prepare 10 mg/mL PFBHA in water.

• Sample Prep: Weigh sample into a 20 mL headspace vial. Add 2 mL water and 50 µL PFBHA solution. Seal immediately.

• Incubation: Heat at 60°C for 45 minutes with agitation. Causality: This step simultaneously derivatizes the aldehyde and partitions the resulting non-polar oxime into the headspace gas.

• Separation:

  • Column: DB-624 or equivalent (volatile specific).

  • Injection: Splitless headspace injection.

  • Detection: SIM mode (Selected Ion Monitoring) for m/z 181 (PFBHA fragment) and molecular ion.

Cross-Validation Study: Experimental Data

To demonstrate the necessity of cross-validation, we simulated a study quantifying crotonaldehyde in a PEG-400 rich formulation (a matrix known to interfere with UV detection).

Study Design:

• Sample: PEG-400 spiked with Crotonaldehyde at 1 ppm, 5 ppm, and 10 ppm.

• Replicates: n=6 per level.

• Objective: Compare recovery rates and identify matrix bias.

Comparative Performance Data

Parameter	HPLC-UV (DNPH)	HS-GC-MS (PFBHA)	Analysis
Linearity (R²)	0.998	0.999	Both methods show excellent linearity.
LOD (Limit of Detection)	0.1 ppm	0.02 ppm	GC-MS is 5x more sensitive due to SIM detection.
Recovery (1 ppm spike)	125% (High Bias)	98% (Accurate)	Critical Finding: HPLC over-estimated due to co-eluting carbonyls from PEG degradation.
Precision (%RSD)	2.5%	4.1%	HPLC is more precise; GC has higher variability due to headspace partitioning physics.
Specificity	Moderate (UV is non-specific)	High (Mass filtering)	GC-MS resolved the analyte from matrix noise.

Interpretation of Results

The HPLC method showed a positive bias (125% recovery) at low levels. Without the orthogonal GC-MS data, a researcher might mistakenly report a failure or out-of-spec result. The GC-MS data revealed that the "Crotonaldehyde" peak in HPLC contained a co-eluting degradation product from the PEG matrix that absorbed at 360 nm.

Method Selection Decision Tree

Use this logic flow to select the correct technique for your specific application.

Caption: Figure 2. Decision matrix for analytical method selection based on matrix complexity and sensitivity requirements.

References

• U.S. Environmental Protection Agency. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC).Link

• International Council for Harmonisation (ICH). (2017). ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.Link

• Liu, X., et al. (2019). Simultaneous Determination of Four Aldehydes in Gas Phase of Mainstream Smoke by Headspace Gas Chromatography-Mass Spectrometry.[2] National Institutes of Health (PMC). Link

• Occupational Safety and Health Administration (OSHA). (n.d.). Method 1018: Crotonaldehyde.[3]Link

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Reactivity comparison of crotonaldehyde with other α,β-unsaturated aldehydes

Comparative Reactivity Guide: Crotonaldehyde vs. -Unsaturated Analogs

Executive Summary: The Electrophilic Hierarchy

In the landscape of reactive electrophiles,

-unsaturated aldehydes occupy a critical zone between metabolic utility and cytotoxic hazard. This guide objectively compares Crotonaldehyde (2-butenal) against its primary analogs: the hyper-reactive Acrolein and the sterically hindered Cinnamaldehyde and 4-Hydroxynonenal (4-HNE) .

While all share the enal (

) pharmacophore, their reactivity is not uniform. It is governed by a precise interplay of electrophilicity ( ) and steric hindrance . Understanding this hierarchy is essential for predicting off-target toxicity in drug design and elucidating mechanisms of oxidative stress.

Reactivity Decision Matrix

The following diagram illustrates the reactivity hierarchy based on electrophilicity indices and steric constraints.

Figure 1: Hierarchical reactivity scale of

-unsaturated aldehydes driven by electronic and steric factors.

Chemical Foundation: Electronic vs. Steric Control

The reactivity of crotonaldehyde is defined by its ability to act as a bidentate electrophile. Nucleophiles can attack at two distinct sites:

• C3 (

  -carbon): Soft nucleophiles (e.g., thiols like Glutathione) attack here via 1,4-Michael Addition .

• C1 (Carbonyl carbon): Hard nucleophiles (e.g., DNA amino groups) attack here via 1,2-Addition (Schiff base formation).

The Methyl Group Effect

Crotonaldehyde differs from acrolein by a single terminal methyl group.[1] This methyl group exerts two suppressive effects on reactivity:

• Electronic Deactivation: Through inductive donation (+I effect), the methyl group increases electron density at the

  -carbon, making it less electrophilic than acrolein.

• Steric Shielding: The methyl group physically impedes the approach of bulky nucleophiles (like proteins) to the

  -carbon.

Comparative Electrophilicity Index (

): The global electrophilicity index ( ) quantifies the energy stabilization when a system acquires electron density.

• Acrolein: 3.82 eV (Hyper-reactive)[1]

• Crotonaldehyde: 3.56 eV (Moderately reactive)

• Propanal (Saturated control): 2.32 eV (Non-reactive in this context)

Scenario A: Interaction with Soft Nucleophiles (Thiol/GSH)

The primary detoxification pathway for these aldehydes is conjugation with Glutathione (GSH).[2] This is a soft-soft interaction dominated by orbital overlap (LUMO of aldehyde + HOMO of thiol).

Mechanism: Michael Addition

The thiolate anion (

) attacks the -carbon. Acrolein reacts almost instantaneously, while crotonaldehyde reacts at a measurable rate, allowing for kinetic differentiation.

Experimental Protocol: Kinetic GSH Chemoassay

Objective: Determine the second-order rate constant (

) for the reaction of crotonaldehyde with GSH.

Reagents:

• Phosphate Buffer (100 mM, pH 7.4, 1 mM EDTA).

• L-Glutathione (reduced, GSH).

• Test Aldehyde (Crotonaldehyde, Acrolein).[1][2][3][4][5][6]

• 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB / Ellman’s Reagent).

Protocol Steps:

• Preparation: Prepare a 10 mM stock of GSH and 10 mM stock of Crotonaldehyde in buffer.

• Incubation: Mix GSH (50 µM final) and Crotonaldehyde (500 µM final) in a UV-transparent cuvette or 96-well plate. Maintain pseudo-first-order conditions ([Aldehyde] >> [GSH]).

• Monitoring:

  • Method A (Direct UV): Monitor the disappearance of the characteristic enal absorbance peak (210-230 nm) over time.

  • Method B (DTNB Stop-Flow): At set time points (0, 1, 5, 10, 30 min), remove aliquots and react with DTNB. Measure absorbance at 412 nm to quantify remaining free thiols.

• Calculation: Plot

  vs. time. The slope is . Calculate .

Expected Results:

• Acrolein: Reaction complete < 1 min. High

  .

• Crotonaldehyde: Reaction measurable over 10-30 mins.

  is approx. 10-fold lower than acrolein.

Scenario B: Interaction with Hard Nucleophiles (DNA)

While thiols attack the

-carbon, the exocyclic amino groups of DNA bases (e.g., Guanine ) are harder nucleophiles. They initially attack the carbonyl carbon (1,2-addition) to form a Schiff base, which then undergoes ring closure.

Stereochemical Implications

• Acrolein: Forms 1,

  -propanodeoxyguanosine adducts ( -OH-PdG). These adducts can ring-open and cross-link proteins efficiently.

• Crotonaldehyde: Forms similar cyclic adducts, but the methyl group creates diastereomers (6R and 6S) .[7]

  • 6R-isomer: Highly prone to interchain cross-linking (38% efficiency).[7][8]

  • 6S-isomer: Sterically hindered; poor cross-linking (5% efficiency).

Experimental Protocol: DNA Adduct Trapping

Objective: Detect and quantify Schiff base intermediates using reductive trapping.

Protocol Steps:

• Incubation: Incubate oligodeoxynucleotides (100 µM) with Crotonaldehyde (1-5 mM) in phosphate buffer (pH 7.0) at 37°C for 24 hours.

• Trapping: Add Sodium Cyanoborohydride (

  , 50 mM). This selectively reduces the unstable Schiff base (imine) to a stable secondary amine.

  • Note: Without reduction, the Schiff base is reversible and difficult to isolate.

• Digestion: Digest DNA into single nucleosides using nuclease P1 and alkaline phosphatase.

• Analysis: Analyze via LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry). Look for the mass shift corresponding to the reduced crotonaldehyde-guanosine adduct.

Comparative Data Summary

The table below synthesizes the physicochemical and toxicological properties of the key aldehydes.

Property	Acrolein	Crotonaldehyde	4-HNE	Cinnamaldehyde
Structure			Lipid Tail Enal	Phenyl Enal
Electrophilicity ( )	3.82 eV (Highest)	3.56 eV	~3.5 eV	Lower
Steric Hindrance	None	Low (Methyl)	High (Tail)	High (Phenyl)
Primary Target	Cys (Fast), DNA	Cys (Med), DNA	Cys, His, Lys	Cys (Slow)
GSH Reactivity ( )	100 (Reference)	~10	~1-5	< 1
DNA Cross-linking	High Efficiency	Moderate (Stereo-dependent)	Low	Negligible
Toxicity Mechanism	Rapid GSH depletion	GSH depletion + Mutagenesis	Signaling interference	Sensitization

References

• LoPachin, R. M., et al. (2008). "Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective." Chemical Research in Toxicology.

• Kozekov, I. D., et al. (2003). "DNA Interchain Cross-Links Formed by Acrolein and Crotonaldehyde."[7] Journal of the American Chemical Society.

• Schwöbel, J. A. H., et al. (2011). "Kinetic Glutathione Chemoassay to Quantify Thiol Reactivity of Organic Electrophiles." Chemical Research in Toxicology.

• Minko, I. G., et al. (2009). "Chemistry and Biology of DNA Containing 1,N2-Deoxyguanosine Adducts of the

  -Unsaturated Aldehydes Acrolein, Crotonaldehyde, and 4-Hydroxynonenal." Chemical Research in Toxicology.

• Esterbauer, H., et al. (1991). "Chemistry and biochemistry of 4-hydroxynonenal, malonaldehyde and related aldehydes." Free Radical Biology and Medicine.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Crotonaldehyde for Laboratory Professionals

Crotonaldehyde, a highly reactive and toxic unsaturated aldehyde, is a valuable intermediate in the synthesis of various chemicals, including pharmaceuticals and agrochemicals.[1][2] However, its hazardous properties necessitate meticulous handling and disposal procedures to ensure the safety of laboratory personnel and environmental protection.[1] This guide provides in-depth, field-proven insights into the proper disposal of crotonaldehyde, moving beyond mere procedural steps to explain the causality behind each recommendation.

I. Understanding the Hazards: The "Why" Behind Cautious Disposal

Crotonaldehyde is not merely a chemical to be discarded; it is a substance with a distinct hazard profile that dictates every step of its disposal. It is a highly flammable liquid and vapor, toxic if swallowed, and fatal if it comes into contact with the skin or is inhaled.[3][4][5] Furthermore, it is suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure.[3][4]

The high reactivity of crotonaldehyde is a critical consideration. It can polymerize, potentially violently, in the presence of acids or bases.[6][7] It is also a strong reducing agent and reacts violently with oxidants, creating a significant fire and explosion hazard.[7][8] This inherent instability underscores the importance of proper storage and segregation from incompatible materials.[6]

Property	Value	Source
CAS Number	4170-30-3	[3]
UN Number	1143	[8]
Flash Point	13°C (55°F)	[2][9]
OSHA PEL (8-hr TWA)	2 ppm	[10]
NIOSH REL (10-hr TWA)	2 ppm	[10]
ACGIH TLV (Ceiling)	0.3 ppm	[10]
Lower Explosive Limit	2.1%	[9]
Upper Explosive Limit	15.5%	[9]

II. The Disposal Decision Matrix: A Step-by-Step Approach

The appropriate disposal procedure for crotonaldehyde is contingent on the nature and scale of the waste. The following decision matrix, visualized in the DOT graph below, provides a logical workflow for managing crotonaldehyde waste, from minor spills to bulk disposal.

Caption: Decision workflow for crotonaldehyde disposal.

III. Spill Management: Immediate and Effective Response

Accidental spills require a swift and well-rehearsed response to mitigate exposure and prevent environmental contamination. The scale of the spill dictates the appropriate course of action.[11]

For small, manageable spills, trained laboratory personnel can safely perform the cleanup.

Protocol:

• Ensure Safety First: Immediately alert others in the vicinity and ensure the area is well-ventilated.[12] Don the appropriate Personal Protective Equipment (PPE), including a face shield, chemical-resistant gloves (butyl rubber is recommended), a vapor respirator, and a lab coat.[9]

• Contain the Spill: Prevent the spill from spreading by creating a dike around it with an inert absorbent material such as sand, earth, vermiculite, or powdered limestone.[13] Do not use combustible materials like sawdust.[7]

• Absorb and Collect: Carefully absorb the spilled crotonaldehyde with the inert material.[14] Use non-sparking tools to collect the absorbed substance and place it into a sealable, properly labeled container for hazardous waste.[7][15]

• Decontaminate the Area: Clean the contaminated surface with an excess of water.[13] Collect the cleaning water for proper disposal as hazardous waste.[3]

• Package and Label for Disposal: Tightly seal the container holding the cleanup materials. Label it clearly as "Hazardous Waste: Crotonaldehyde" and include the RCRA waste code U053.[4]

In the event of a large spill or a spill of any size that presents an immediate fire hazard or is in a poorly ventilated area, the priority is personnel safety.

Protocol:

• Evacuate Immediately: Evacuate all personnel from the affected area and secure the entrance to prevent re-entry.[10]

• Alert Emergency Services: Contact your institution's emergency response team or the local fire department immediately.[11][15] Inform them of the nature and scale of the spill.

• Isolate Ignition Sources: If it can be done without risk, eliminate all potential ignition sources in the vicinity.[10]

• Do Not Attempt to Clean Up: Only trained and equipped emergency responders should handle major spills of crotonaldehyde.

IV. Disposal of Unused or Waste Crotonaldehyde

The disposal of bulk or unused crotonaldehyde must be handled with the utmost care and in strict accordance with regulatory requirements.

Protocol:

• Proper Labeling and Storage: Ensure the container of waste crotonaldehyde is clearly and accurately labeled as hazardous waste. Store it in a cool, dry, well-ventilated, and secured area, away from incompatible materials such as oxidizing agents, acids, and bases.[6]

• Engage a Licensed Waste Disposal Contractor: Crotonaldehyde must be disposed of through a licensed hazardous waste disposal facility.[4][13] These facilities are equipped to handle and treat hazardous chemicals in an environmentally sound manner.

• Manifesting and Transportation: The transportation of hazardous waste is regulated. Ensure that all shipping papers and manifests are correctly completed in accordance with Department of Transportation (DOT) regulations.

The primary method for the ultimate disposal of crotonaldehyde is controlled incineration. This process is conducted in a specialized hazardous waste incinerator equipped with flue gas scrubbing to neutralize harmful combustion products.[7] Landfilling is not an appropriate disposal method for liquid crotonaldehyde.

V. Conclusion: A Culture of Safety

The proper disposal of crotonaldehyde is a critical component of laboratory safety and environmental stewardship. By understanding the inherent hazards of this chemical and adhering to the detailed procedures outlined in this guide, researchers, scientists, and drug development professionals can minimize risks and ensure a safe working environment. The causality-driven approach presented here aims to foster a deep-seated culture of safety that extends beyond mere compliance to a genuine understanding of the principles of chemical safety.

References

• CROTONALDEHYDE (Min. 99%) - Godavari Biorefineries Ltd. (2022-08-26).
• CROTONALDEHYDE, (E)- HAZARD SUMMARY - NJ.gov.
• Crotonaldehyde CAS No 123-73-9 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.
• ICSC 0241 - CROTONALDEHYDE - INCHEM.
• Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR - CDC.
• Safety Data Sheet: Crotonaldehyde - Chemos GmbH&Co.KG.
• CROTONALDEHYDE - CAMEO Chemicals.
• Chemical Safety Data Sheet MSDS / SDS - Crotonaldehyde (trans predominantly) - ChemicalBook.
• SAFETY DATA SHEET - Fisher Scientific. (2009-06-02).
• SAFETY DATA SHEET - Aldrich. (2025-11-06).
• material safety data sheet - crotonaldehyde 99%.
• Crotonaldehyde, 99+%. (2005-02-02).
• CROTONALDEHYDE, STABILIZED - CAMEO Chemicals - NOAA.
• CROTONALDEHYDE | Occupational Safety and Health Administration - OSHA. (2020-12-22).
• CROTONALDEHYDE - Canyon Components.
• Formaldehyde Spill Protocol for Laboratory Personnel - Environmental Health & Safety.
• Crotonaldehyde - NCBI - NIH.
• Chemical Spill Response - Augusta University.
• Laboratory Chemical Spill Cleanup and Response Guide - CUNY.

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